Physicochemical Profiling and Synthetic Methodologies of 2-Phenylethyl 4-Aminobenzoate: A Technical Guide
Executive Summary 2-Phenylethyl 4-aminobenzoate (also known as phenethyl 4-aminobenzoate) is a highly lipophilic ester derivative of 4-aminobenzoic acid (PABA). Structurally homologous to widely used local anesthetics li...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Phenylethyl 4-aminobenzoate (also known as phenethyl 4-aminobenzoate) is a highly lipophilic ester derivative of 4-aminobenzoic acid (PABA). Structurally homologous to widely used local anesthetics like benzocaine (ethyl 4-aminobenzoate), the substitution of the ethyl group with a bulky, aromatic phenethyl moiety fundamentally alters its physicochemical behavior, membrane permeability, and gas-phase fragmentation kinetics. This technical guide provides an authoritative synthesis of its structural properties, mass spectrometric behavior, and a field-proven, self-validating synthetic protocol designed for pharmaceutical researchers and synthetic chemists.
Structural and Physicochemical Parameters
The molecular architecture of 2-phenylethyl 4-aminobenzoate dictates its behavior in both biological and analytical systems. The presence of the phenethyl group significantly increases the compound's partition coefficient (LogP) compared to its shorter-chain counterparts, enhancing its lipophilicity and theoretical membrane permeability[1]. However, this increased bulk also reduces its aqueous solubility, necessitating careful solvent selection (e.g., DMSO, ethanol, or lipid-based excipients) during biological assays.
Gas-Phase Fragmentation Kinetics & Mass Spectrometry
Understanding the mass spectrometric (MS) fragmentation of 2-phenylethyl 4-aminobenzoate is critical for bioanalytical quantification and structural validation. Under negative-ion electrospray ionization (ESI-) and collision-induced dissociation (CID), deprotonated aminobenzoate esters typically undergo competitive decomposition via two pathways: homolytic alkyl-radical loss and heterolytic alkene loss.
The Causality of the Base Peak:
For most meta and para aminobenzoate isomers, homolytic cleavage (yielding an m/z 135 ion) dominates[3]. However, 2-phenylethyl 4-aminobenzoate exhibits a profound thermodynamic deviation. Because the alkoxide moiety contains structural motifs capable of eliminating a highly stable, conjugated alkene (styrene ), the heterolytic pathway becomes overwhelmingly predominant[3],[4].
This heterolytic cleavage proceeds via a specific γ-hydrogen transfer mechanism—structurally analogous to the McLafferty rearrangement observed in radical cations[3]. The weaker allylic C-H bonds in the phenethyl group facilitate this proton transfer, resulting in the m/z 136 ion becoming the definitive base peak in its product-ion spectrum[4].
Fig 1. Competitive decomposition pathways of gas-phase negative ions from the compound.
Rational Synthesis & Experimental Protocols
The Mechanistic Rationale
Direct Fischer esterification of 4-aminobenzoic acid with 2-phenylethanol is notoriously inefficient. The zwitterionic nature of PABA limits its solubility in organic solvents, and the harsh acidic conditions required for direct esterification protonate the primary amine, deactivating the ring and promoting unwanted side reactions (e.g., polymerization or N-alkylation).
To ensure high yield and purity, a two-step nitro-reduction pathway is the gold standard. By starting with 4-nitrobenzoyl chloride, the amine is effectively "masked." This prevents N-acylation during the highly reactive esterification phase. Subsequent mild catalytic hydrogenation reveals the target amine.
Step 1: Acylation (Synthesis of 2-phenylethyl 4-nitrobenzoate)
Preparation: Dissolve 1.0 eq of 2-phenylethanol and 1.5 eq of triethylamine (TEA) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the flask to 0°C in an ice bath.
Addition: Slowly add 1.1 eq of 4-nitrobenzoyl chloride (dissolved in DCM) dropwise over 30 minutes to control the exothermic reaction.
Incubation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.
In-Process Validation: Perform Thin-Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). The disappearance of the starting alcohol and the formation of a distinct, UV-active spot (Rf ~0.6) confirms completion.
Workup: Quench with saturated NaHCO₃, extract with DCM, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Step 2: Catalytic Hydrogenation (Reduction to Target Compound)
Preparation: Dissolve the crude 2-phenylethyl 4-nitrobenzoate in absolute ethanol.
Catalysis: Add 10% Palladium on Carbon (Pd/C) catalyst (approx. 10% w/w relative to the substrate).
Reduction: Purge the reaction vessel with hydrogen gas (H₂) and stir vigorously under a 1 atm H₂ balloon at room temperature for 12 hours.
In-Process Validation: The reduction is self-validating via TLC. The product spot will exhibit strong fluorescence under 254 nm UV light (characteristic of the newly formed aniline derivative) and will stain positive (yellow/orange) with Ninhydrin, whereas the nitro precursor will not.
Purification: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate the filtrate to dryness and recrystallize from ethanol/water to yield pure 2-phenylethyl 4-aminobenzoate.
Fig 2. Two-step synthesis of 2-phenylethyl 4-aminobenzoate via nitro-esterification and reduction.
Pharmacological & Industrial Relevance
Due to its structural homology to PABA esters, 2-phenylethyl 4-aminobenzoate serves as a critical intermediate in the development of lipophilic prodrugs and extended-release local anesthetics. The bulky phenethyl group provides steric hindrance that slows esterase-mediated hydrolysis in human plasma compared to procaine, potentially extending its half-life in vivo. Furthermore, its strong UV absorption profile (driven by the conjugated para-aminobenzoate core) makes it a compound of interest in the synthesis of advanced, water-resistant photoprotective agents.
References
Competitive homolytic and heterolytic decomposition pathways of gas-phase negative ions generated from aminobenzoate esters. Journal of Mass Spectrometry / PubMed (NIH). Available at:[Link]
Structural Elucidation and Analytical Characterization of Phenylethyl 4-Aminobenzoate: A Comprehensive Guide
Executive Summary Phenylethyl 4-aminobenzoate (CAS: 65849-70-9) is a highly versatile ester derivative of 4-aminobenzoic acid (PABA). As a structural analog to established local anesthetics like benzocaine and procaine,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Phenylethyl 4-aminobenzoate (CAS: 65849-70-9) is a highly versatile ester derivative of 4-aminobenzoic acid (PABA). As a structural analog to established local anesthetics like benzocaine and procaine, the 4-aminobenzoate moiety serves as a critical pharmacophore in medicinal chemistry and drug development[1]. This whitepaper provides a rigorous, self-validating analytical framework for the structural elucidation of phenylethyl 4-aminobenzoate, detailing the causality behind specific spectroscopic behaviors across Nuclear Magnetic Resonance (NMR), Tandem Mass Spectrometry (ESI-MS/MS), and Fourier-Transform Infrared Spectroscopy (FT-IR).
Physicochemical Framework
Before initiating spectroscopic analysis, establishing the theoretical physicochemical parameters of the analyte is mandatory. These parameters dictate the choice of ionization modes in mass spectrometry and solvent selection in NMR.
To ensure absolute structural confidence, a cross-orthogonal analytical strategy must be employed. No single technique is entirely definitive; rather, the integration of backbone connectivity (NMR), molecular fragmentation (MS), and functional group validation (IR) creates a self-validating data matrix.
Fig 1. Orthogonal analytical workflow for the structural validation of phenylethyl 4-aminobenzoate.
Spectroscopic Elucidation Strategies
Nuclear Magnetic Resonance (NMR) Profiling
Causality in Solvent Selection: The primary amine (-NH₂) protons of the 4-aminobenzoate moiety are highly exchangeable. If a protic solvent (e.g., CD₃OD or D₂O) is used, rapid deuterium exchange renders these protons invisible in the ¹H NMR spectrum. By utilizing a polar aprotic solvent like DMSO-d₆, the intermolecular hydrogen bonding network slows the exchange rate, allowing the -NH₂ protons to be clearly observed as a broad singlet.
Causality in Chemical Shifts: The 4-aminobenzoate ring is a classic "push-pull" π-system. The electron-donating -NH₂ group shields the adjacent ortho protons (H-3, H-5), shifting them upfield. Conversely, the electron-withdrawing ester carbonyl deshields its adjacent ortho protons (H-2, H-6), shifting them downfield.
Tandem Mass Spectrometry (ESI-MS/MS) & Fragmentation Causality
Mass spectrometry provides the most profound mechanistic insights into this molecule. Under negative electrospray ionization (ESI-), the molecule easily loses a proton to form the [M-H]⁻ precursor ion at m/z 240.
The Heterolytic vs. Homolytic Paradigm:
For typical aliphatic para-aminobenzoate esters, collision-induced dissociation (CID) predominantly triggers a homolytic cleavage of the alkyl-oxygen bond, resulting in the loss of an alkyl radical and generating a radical anion at m/z 135[3].
However, phenylethyl 4-aminobenzoate defies this trend. Because the alkoxide moiety contains a weak benzylic C-H bond, the molecule undergoes a specific γ-hydrogen transfer mechanism resembling a McLafferty rearrangement[3]. This heterolytic pathway leads to the elimination of a highly stable, conjugated neutral molecule—styrene (104 Da)[4]. Because the activation energy for eliminating stable styrene is exceptionally low, the resulting even-electron 4-aminobenzoate anion at m/z 136 becomes the dominant base peak[3][4].
Table 3: Key ESI-MS/MS Fragments (Negative Ion Mode)
m/z
Ion Type
Neutral Loss
Mechanistic Origin
240
[M-H]⁻
None
Deprotonated intact precursor ion
136
[M-H - C₈H₈]⁻
104 Da (Styrene)
Base peak; Heterolytic McLafferty-type rearrangement
| 135 | [M-H - C₈H₉]⁻• | 105 Da (Radical) | Minor peak; Homolytic alkyl-oxygen bond cleavage |
Fig 2. Competitive homolytic and heterolytic fragmentation pathways of phenylethyl 4-aminobenzoate.
Vibrational Spectroscopy (FT-IR)
Causality of the Carbonyl Shift: In standard aliphatic esters, the C=O stretch appears around 1735 cm⁻¹. In phenylethyl 4-aminobenzoate, the ester carbonyl is directly conjugated with the aromatic π-system. This delocalization reduces the double-bond character of the carbonyl, lowering the vibrational force constant and shifting the absorption band to ~1690–1710 cm⁻¹. Additionally, the primary amine (-NH₂) will present as a distinct doublet (symmetric and asymmetric stretching) in the 3300–3400 cm⁻¹ region.
Self-Validating Experimental Methodologies
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to prevent false positives.
Protocol 1: High-Resolution ESI-MS/MS
Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using Methanol/Water (50:50, v/v) spiked with 0.1% Ammonium Hydroxide. Validation Check: The basic modifier forces the equilibrium toward the[M-H]⁻ state, maximizing precursor ion yield.
Instrument Calibration: Calibrate the Q-TOF or Triple Quadrupole mass spectrometer using a standard tuning mix to ensure mass accuracy is tightly bound within <5 ppm error.
Ionization & Isolation: Inject the sample via direct infusion (5 µL/min) into the ESI source in negative ion mode. Isolate the precursor ion at m/z 240 in the first quadrupole (Q1).
Collision-Induced Dissociation (CID): Introduce ultra-high purity Nitrogen as the collision gas in Q2. Apply a collision energy ramp from 10 eV to 35 eV. Validation Check: Monitoring the energy-dependent shift proves that m/z 136 and 135 are true product ions, not source-generated artifacts.
Detection: Record the MS/MS spectrum in Q3. The structural identity is confirmed if the m/z 136 peak intensity significantly exceeds the m/z 135 peak, verifying the heterolytic elimination of styrene.
Protocol 2: 1D and 2D NMR Acquisition
Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆ containing 0.03% (v/v) Tetramethylsilane (TMS). Validation Check: TMS acts as an internal standard (0.00 ppm) to ensure chemical shifts are perfectly calibrated.
Tuning and Shimming: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the ¹H frequency. Perform rigorous gradient shimming to ensure magnetic field homogeneity—this is critical for resolving the complex multiplet of the phenylethyl aromatic protons (~7.20 ppm).
Acquisition: Acquire 16 to 32 scans using a 30° pulse angle, a relaxation delay (D1) of 2.0 seconds, and a spectral width of 12 ppm.
Processing: Apply a 0.3 Hz exponential line-broadening function, Fourier transform, and phase correct the spectrum. Validation Check: Integrate the broad singlet at ~5.95 ppm against the triplet at ~4.35 ppm; a strict 2H:2H ratio confirms the integrity of both the amine and the ester linkage.
References
Title: Competitive homolytic and heterolytic decomposition pathways of gas-phase negative ions generated from aminobenzoate esters
Source: Journal of Mass Spectrometry / PubMed (NIH)
URL: [Link]
Title: Unit–mass resolution product-ion spectra of m/z 220, 218, 240, and 226 anions generated by electrospray ionization
Source: ResearchGate
URL: [Link]
The Molecular Architecture and Pharmacology of 4-Aminobenzoic Acid Phenylethyl Ester Derivatives: A Technical Guide
Executive Summary The para-aminobenzoic acid (PABA) scaffold is a foundational pharmacophore in medicinal chemistry, historically recognized for its role in the development of local anesthetics, antimicrobial agents, and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The para-aminobenzoic acid (PABA) scaffold is a foundational pharmacophore in medicinal chemistry, historically recognized for its role in the development of local anesthetics, antimicrobial agents, and UV-filtering compounds. While short-chain alkyl esters of PABA (such as ethyl 4-aminobenzoate, or benzocaine) are ubiquitous in clinical practice, extending the ester linkage to include aromatic moieties yields a unique class of compounds: 4-aminobenzoic acid phenylethyl ester derivatives (also known as phenethyl 4-aminobenzoate derivatives).
By introducing a bulky, highly lipophilic phenylethyl tail, these derivatives exhibit altered pharmacokinetic profiles, enhanced membrane permeability, and distinct binding affinities at target receptors. This whitepaper provides an in-depth mechanistic analysis of their pharmacology, structure-activity relationships (SAR), and validated synthetic protocols.
Structural Biology & Physicochemical Profiling
The core structure of 4-aminobenzoic acid phenylethyl ester (CAS 65849-70-9) consists of three functional domains:
The Hydrophilic Amino Group: Capable of hydrogen bonding and protonation at physiological pH, serving as the primary interaction point within ion channel pores.
The Aromatic PABA Core: Provides the necessary electron density and
- stacking capabilities for receptor affinity.
The Phenylethyl Ester Tail: A highly lipophilic domain that dictates the molecule's partition coefficient (LogP), governing its ability to traverse the lipid bilayer of neuronal membranes.
The strategic addition of the phenylethyl group significantly increases the lipid solubility of the molecule compared to its ethyl-ester counterpart (benzocaine) 1. This structural modification is critical for applications requiring deep tissue penetration or prolonged receptor residence time.
Table 1: Comparative Physicochemical Properties of PABA Esters
Compound
IUPAC Name
Molecular Weight ( g/mol )
Relative Lipophilicity
Primary Clinical/Research Application
Benzocaine
Ethyl 4-aminobenzoate
165.19
Low
Surface topical anesthesia
Procaine
2-(Diethylamino)ethyl 4-aminobenzoate
236.31
Moderate
Injectable local anesthesia
Phenethyl 4-Aminobenzoate
2-Phenylethyl 4-aminobenzoate
241.28
High
Extended-duration VGSC blockade / Antimicrobial research
The primary pharmacological mechanism of PABA esters is the reversible blockade of nerve impulse conduction via the inhibition of voltage-gated sodium channels (VGSCs) 2.
The Causality of State-Dependent Affinity
Phenethyl 4-aminobenzoate acts via a "hydrophobic pathway." Because the molecule is a weak base, it exists in an equilibrium between an uncharged (lipophilic) free base and a charged (hydrophilic) cation at physiological pH (7.4) 3.
Membrane Penetration: The uncharged form diffuses readily across the phospholipid bilayer of the neuronal membrane. The bulky phenylethyl tail accelerates this partitioning compared to shorter alkyl chains.
Intracellular Protonation: Once inside the slightly more acidic intracellular axoplasm, the molecule re-equilibrates, yielding a higher concentration of the charged cationic form.
Receptor Binding: The charged cation binds to a specific receptor site located on the intracellular face of the VGSC pore (specifically interacting with the phenylalanine residue in domain IV, S6) 4. This binding locks the channel in an inactivated state, preventing the influx of
ions required for membrane depolarization.
Pathway of voltage-gated sodium channel blockade by phenethyl 4-aminobenzoate.
Synthetic Methodology & Experimental Workflow
The synthesis of 4-aminobenzoic acid phenylethyl ester is typically achieved via a Fischer esterification, coupling para-aminobenzoic acid with 2-phenylethanol. As an Application Scientist, it is critical to understand the causality behind each procedural step to ensure high yield and purity.
Self-Validating Protocol: Fischer Esterification
Reagents Required:
p-Aminobenzoic acid (PABA) (1.0 eq)
2-Phenylethanol (Excess, acts as both reactant and solvent)
Concentrated Sulfuric Acid (
) (Catalytic amount)
Saturated Sodium Bicarbonate (
) solution
Cold Ethanol (for recrystallization)
Step-by-Step Methodology:
Reaction Initiation: Suspend PABA in an excess of 2-phenylethanol within a round-bottom flask.
Causality: Using the alcohol in excess drives the equilibrium of the reversible esterification reaction toward the product side (Le Chatelier’s Principle).
Acid Catalysis: Slowly add concentrated
dropwise.
Causality: The acid protonates the carbonyl oxygen of PABA, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the hydroxyl oxygen of 2-phenylethanol.
Reflux and Azeotropic Distillation: Attach a Dean-Stark apparatus and reflux the mixture at 120°C for 4-6 hours.
Causality: The Dean-Stark trap physically removes water (a byproduct of esterification) from the reaction vessel. Continuous removal of water prevents the reverse reaction (ester hydrolysis), ensuring maximum yield.
Quenching and Neutralization: Cool the mixture to room temperature and pour it into a separatory funnel containing cold, saturated
.
Causality: The weak base neutralizes the
catalyst. More importantly, it deprotonates any unreacted PABA, converting it into a water-soluble sodium salt that partitions into the aqueous layer, effectively separating it from the target ester in the organic layer.
Crystallization: Extract the organic layer, dry over anhydrous
, evaporate the excess 2-phenylethanol under reduced pressure, and recrystallize the crude product using cold ethanol to yield pure phenethyl 4-aminobenzoate crystals.
Step-by-step synthetic workflow for 4-aminobenzoic acid phenylethyl ester.
Modifications to the phenylethyl ester tail or the primary amino group yield derivatives with highly specialized applications.
2-Phenoxyethyl 4-Aminobenzoate
By inserting an oxygen atom into the alkyl chain of the ester tail (creating a phenoxyethyl group), the molecule's flexibility and electronic distribution are altered. 2-Phenoxyethyl 4-aminobenzoate (CAS 88938-23-2) exhibits unique properties and undergoes competitive fragmentation pathways under mass spectrometric conditions, making it a valuable standard for analytical chemistry 5. Furthermore, it has been patented for use in malodor binding compositions, where the bulky aromatic tail interacts with volatile organic compounds to neutralize odors on fabrics.
Antimicrobial Efficacy
Historically, phenethyl 4-aminobenzoate derivatives have been evaluated for their bacteriostatic action. The lipophilic tail allows the molecule to penetrate the thick, waxy mycolic acid cell wall of Mycobacterium tuberculosis. SAR studies indicate that while the free amino group is essential for mimicking endogenous PABA (disrupting folate synthesis), the ester tail dictates the rate of cellular uptake.
Analytical Characterization Protocols
To validate the structural integrity of synthesized derivatives, a robust analytical workflow is required:
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is utilized to confirm the molecular weight. For 2-phenylethyl 4-aminobenzoate, the expected parent ion is ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">
241.28. Fragmentation analysis typically reveals a base peak corresponding to the elimination of styrene ( 136), confirming the presence of the phenylethyl tail .
Nuclear Magnetic Resonance (NMR):
H NMR: Look for the characteristic splitting pattern of the para-substituted aromatic PABA ring (δ 6.5 - 8.0 ppm) and the distinct triplet signals of the aliphatic protons (δ 4.2 - 4.5 ppm).
C NMR: The ester carbonyl carbon () will present distinctly downfield at δ 165 - 175 ppm, validating the successful formation of the ester linkage.
References
TeachMeAnaesthetics. "Local Anaesthetics". TeachMeSeries Ltd. Available at:[Link]
PLOS Computational Biology. "Locating the Route of Entry and Binding Sites of Benzocaine and Phenytoin in a Bacterial Voltage Gated Sodium Channel". PLOS. Available at: [Link]
potential biological activities of 2-phenylethyl 4-aminobenzoate
An In-Depth Technical Guide to the Potential Biological Activities of 2-Phenylethyl 4-Aminobenzoate Authored by: Gemini, Senior Application Scientist Abstract 2-Phenylethyl 4-aminobenzoate is a molecule of significant in...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Potential Biological Activities of 2-Phenylethyl 4-Aminobenzoate
Authored by: Gemini, Senior Application Scientist
Abstract
2-Phenylethyl 4-aminobenzoate is a molecule of significant interest, combining the structural features of the well-established pharmacophore, para-aminobenzoic acid (PABA), with a phenylethyl ester moiety. While direct extensive research on this specific ester is nascent, its chemical architecture suggests a high potential for a range of biological activities. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the plausible biological activities of 2-phenylethyl 4-aminobenzoate. We will explore its potential as a local anesthetic, antimicrobial, anti-inflammatory, and anticancer agent, grounded in the known activities of its structural analogs. This document details the rationale behind these hypotheses, proposes robust experimental workflows for their validation, and discusses potential mechanisms of action.
Introduction and Chemical Profile
2-Phenylethyl 4-aminobenzoate is an ester formed from the condensation of 4-aminobenzoic acid and 2-phenylethanol. The PABA moiety is a crucial building block in medicinal chemistry, found in drugs with diverse pharmacological activities.[1][2][3] The structural versatility of the aminobenzoate core, which allows for modifications at both the amino and carboxyl groups, makes it an attractive starting point for developing novel therapeutics.[4] The phenylethyl group, also found in various biologically active natural and synthetic compounds, can influence the molecule's lipophilicity, membrane permeability, and interaction with biological targets.
Chemical Structure:
IUPAC Name: 2-phenylethyl 4-aminobenzoate
Molecular Formula: C₁₅H₁₅NO₂
Molecular Weight: 241.29 g/mol
Key Features:
Aromatic amine group (potential for hydrogen bonding and as a proton acceptor)
Ester linkage (susceptible to hydrolysis by esterases)
Phenyl ring (contributes to hydrophobicity and potential for π-π stacking interactions)
Synthesis of 2-Phenylethyl 4-Aminobenzoate
The most common and efficient method for synthesizing 2-phenylethyl 4-aminobenzoate is through Fischer esterification. This acid-catalyzed reaction involves the refluxing of 4-aminobenzoic acid with an excess of 2-phenylethanol.
Protocol 1: Synthesis via Fischer Esterification
This protocol outlines the synthesis of 2-phenylethyl 4-aminobenzoate from p-aminobenzoic acid (PABA) and 2-phenylethanol using an acid catalyst.[4] To drive the reversible reaction to completion, an excess of the alcohol is typically used.[4]
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
p-Aminobenzoic Acid (PABA)
137.14
1.2 g
2-Phenylethanol
122.16
15.0 mL
Concentrated Sulfuric Acid (H₂SO₄)
98.08
1.5 mL
10% Sodium Carbonate (Na₂CO₃) Solution
105.99
~15 mL
Diethyl Ether (for extraction)
74.12
As needed
Anhydrous Sodium Sulfate (Na₂SO₄)
142.04
As needed
Ice Water
18.02
50 mL
Experimental Workflow:
Caption: Workflow for the synthesis of 2-phenylethyl 4-aminobenzoate.
Procedure:
In a round-bottom flask, combine 1.2 g of p-aminobenzoic acid and 15.0 mL of 2-phenylethanol.
While stirring in an ice bath, slowly add 1.5 mL of concentrated sulfuric acid.
Heat the mixture at reflux for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
After cooling to room temperature, pour the mixture into a beaker containing 50 mL of ice water.
Slowly neutralize the solution with a 10% sodium carbonate solution until the pH is approximately 8.
Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).
Combine the organic layers and dry over anhydrous sodium sulfate.
Filter to remove the drying agent and evaporate the solvent under reduced pressure to yield the crude product.
The product can be further purified by column chromatography or recrystallization.
Potential Biological Activity I: Local Anesthetic
The structural similarity of 2-phenylethyl 4-aminobenzoate to known local anesthetics like benzocaine (ethyl 4-aminobenzoate) and procaine suggests it may possess local anesthetic properties.[5][6] Local anesthetics function by blocking voltage-gated sodium channels in the neuronal membrane, thereby preventing the transmission of nerve impulses.[7][8][9]
Proposed Mechanism of Action
The unionized form of the local anesthetic crosses the nerve cell membrane.[7] Once inside the axon, the molecule exists in an equilibrium between its ionized and unionized forms. The ionized form then binds to the intracellular side of the voltage-gated sodium channel, stabilizing it in an inactive state.[8] This prevents the influx of sodium ions necessary for depolarization and the propagation of an action potential.[5][9] The phenylethyl group is expected to increase the lipophilicity of the molecule compared to benzocaine, which may enhance its ability to penetrate the neuronal membrane.
Caption: Proposed mechanism of local anesthetic action.
Experimental Protocol: In Vitro Evaluation using Patch-Clamp Electrophysiology
Objective: To determine the inhibitory effect of 2-phenylethyl 4-aminobenzoate on voltage-gated sodium channels in a neuronal cell line (e.g., SH-SY5Y or ND7/23).
Procedure:
Cell Culture: Culture the neuronal cells under standard conditions.
Electrophysiology Setup: Use a whole-cell patch-clamp setup.
Recording:
Obtain a gigaseal and establish a whole-cell configuration.
Hold the cell at a resting potential of -80 mV.
Elicit sodium currents by depolarizing voltage steps (e.g., to 0 mV for 20 ms).
Compound Application:
Prepare stock solutions of 2-phenylethyl 4-aminobenzoate and a positive control (e.g., lidocaine) in a suitable solvent (e.g., DMSO).
Dilute to final concentrations in the extracellular recording solution.
Apply the compound via a perfusion system.
Data Analysis:
Measure the peak sodium current before and after compound application.
Calculate the percentage of inhibition for each concentration.
Construct a concentration-response curve and determine the IC₅₀ value.
Potential Biological Activity II: Antimicrobial
Derivatives of PABA have shown a broad spectrum of antimicrobial activities.[1][2][10] The PABA scaffold is a known pharmacophore in antimicrobial agents.[1] Additionally, β-phenylethylamine has demonstrated antimicrobial effects against pathogens like Listeria monocytogenes.[11] This suggests that 2-phenylethyl 4-aminobenzoate could exhibit antibacterial and/or antifungal properties.
Proposed Mechanism of Action
One potential mechanism is the inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for folate synthesis in many microorganisms.[12] PABA is a natural substrate for DHPS. Derivatives of PABA can act as competitive inhibitors of this enzyme, disrupting folate synthesis and thereby inhibiting microbial growth.[12]
Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)
Objective: To determine the MIC of 2-phenylethyl 4-aminobenzoate against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).
Procedure:
Preparation of Inoculum: Grow microbial cultures to the mid-logarithmic phase and dilute to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).
Compound Dilution: Prepare a two-fold serial dilution of 2-phenylethyl 4-aminobenzoate in a 96-well microtiter plate using appropriate broth medium.
Inoculation: Add the standardized microbial inoculum to each well.
Incubation: Incubate the plates at the optimal temperature for the specific microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth.
Controls: Include a positive control (microbes with no compound), a negative control (broth only), and a standard antibiotic/antifungal control (e.g., ciprofloxacin, fluconazole).
Phenylpropanoids and other related structures are known to possess anti-inflammatory properties.[13] The mechanism often involves the inhibition of key inflammatory mediators. Some PABA derivatives have also been investigated for anti-inflammatory effects.[14][15]
Proposed Mechanism of Action
The anti-inflammatory activity could be mediated through the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are responsible for the synthesis of prostaglandins.[16][17] Another potential pathway is the inhibition of the NF-κB signaling pathway, which would lead to a downstream reduction in the expression of pro-inflammatory cytokines like TNF-α and IL-6.[16]
Caption: Proposed inhibition of the NF-κB signaling pathway.
Experimental Protocol: In Vitro Anti-inflammatory Assay in Macrophages
Objective: To evaluate the effect of 2-phenylethyl 4-aminobenzoate on the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.
Procedure:
Cell Culture and Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.
Pre-treatment: Pre-treat the cells with various concentrations of 2-phenylethyl 4-aminobenzoate for 1 hour.
Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.
Nitric Oxide (NO) Measurement: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.
Cytokine Measurement: Quantify the levels of TNF-α and IL-6 in the supernatant using ELISA kits.
Cell Viability: Perform an MTT or similar assay to ensure that the observed effects are not due to cytotoxicity.
Data Analysis: Calculate the percentage inhibition of NO, TNF-α, and IL-6 production and determine IC₅₀ values.
Potential Biological Activity IV: Anticancer
Numerous derivatives of PABA have been investigated for their anticancer properties.[3][15] A notable class of compounds, the 2-(4-aminophenyl)benzothiazoles, have shown potent and selective antitumor activity.[18][19][20][21][22] While structurally distinct, the shared 4-aminophenyl moiety suggests that 2-phenylethyl 4-aminobenzoate could be explored for cytotoxic effects against cancer cell lines.
Proposed Mechanism of Action
The anticancer mechanism of some 2-(4-aminophenyl)benzothiazoles involves metabolic activation by cytochrome P450 enzymes (specifically CYP1A1) to form reactive species that can form DNA adducts, leading to cell cycle arrest and apoptosis.[18][22] It is plausible that 2-phenylethyl 4-aminobenzoate could undergo similar bioactivation or exert its effects through other mechanisms such as induction of apoptosis via mitochondrial pathways or inhibition of key signaling pathways involved in cancer cell proliferation.
Experimental Protocol: In Vitro Cytotoxicity Assay
Objective: To assess the cytotoxic activity of 2-phenylethyl 4-aminobenzoate against a panel of human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, HCT116 colon cancer) and a non-cancerous control cell line (e.g., MCF-10A).
Procedure:
Cell Seeding: Seed the cells in 96-well plates and allow them to attach overnight.
Compound Treatment: Treat the cells with a range of concentrations of 2-phenylethyl 4-aminobenzoate for 72 hours.
Viability Assessment: Determine cell viability using the MTT assay.
Data Analysis:
Plot cell viability against compound concentration.
Calculate the IC₅₀ (the concentration of compound that inhibits cell growth by 50%) for each cell line.
Determine the selectivity index (SI) by comparing the IC₅₀ in cancer cells to that in non-cancerous cells.
Conclusion and Future Directions
2-Phenylethyl 4-aminobenzoate presents a compelling case for further investigation as a biologically active molecule. Based on the well-documented activities of its structural components and analogs, there is a strong rationale for exploring its potential as a local anesthetic, antimicrobial, anti-inflammatory, and anticancer agent. The experimental protocols outlined in this guide provide a robust framework for systematically evaluating these potential activities. Future research should focus on confirming these activities in vitro and progressing promising findings to in vivo models. Furthermore, detailed mechanistic studies will be crucial to elucidate the specific molecular targets and pathways through which 2-phenylethyl 4-aminobenzoate exerts its biological effects.
References
Feigl, F., & Anger, V. (1966). Spot tests in organic analysis. Elsevier.
Manoury, P. M., Dumas, A. P., Najer, H., Branceni, D., Prouteau, M., & Lefevre-Borg, F. M. (1979). Synthesis and analgesic activities of some (4-substituted phenyl-1-piperazinyl)alkyl 2-aminobenzoates and 2-aminonicotinates. Journal of Medicinal Chemistry, 22(5), 554–559. [Link]
Kashiyama, E., & Hutchinson, I. (2006). 2-(4-aminophenyl) benzothiazole: a potent and selective pharmacophore with novel mechanistic action towards various tumour cell lines. Mini reviews in medicinal chemistry, 6(6), 633–637. [Link]
Cassar, L. (1977). Synthesis of aryl and vinyl halides from diazonium salts. Journal of the Chemical Society, Perkin Transactions 1, (1), 1171-1171.
Krasavin, M. (2020). Synthesis and Antibacterial Activity of New Azole, Diazole and Triazole Derivatives Based on p-Aminobenzoic Acid. Molecules, 25(1), 133. [Link]
Haroon, M., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Pharmaceuticals, 16(10), 1400. [Link]
Hutchinson, I., Chua, M. S., Browne, H. L., Trapani, V., Bradshaw, T. D., Westwell, A. D., & Stevens, M. F. (2001). Antitumor benzothiazoles. 16. Synthesis and pharmaceutical properties of antitumor 2-(4-aminophenyl)benzothiazole amino acid prodrugs. Journal of medicinal chemistry, 44(26), 4807–4817. [Link]
Haroon, M., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Pharmaceuticals, 16(10), 1400. [Link]
Strichartz, G. R., & Ritchie, J. M. (1987). The action of local anesthetics on ion channels of excitable tissues. In Local Anesthetics (pp. 21-52). Springer, Berlin, Heidelberg. [Link]
Then, R. L. (1979). P-Aminobenzoic acid derivatives as inhibitors of the cell-free H2-pteroate synthesizing system of Escherichia coli. Journal of medicinal chemistry, 22(5), 579–583. [Link]
de Cássia da Silveira e Sá, R., Andrade, L. N., & de Sousa, D. P. (2013). A review on anti-inflammatory activity of phenylpropanoids found in essential oils. Molecules, 18(10), 12298–12328. [Link]
Kos, J., et al. (2020). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Biomolecules, 10(1), 9. [Link]
Grivas, S., & Saman, D. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Molecules, 28(14), 5439. [Link]
Wang, Y., et al. (2010). Synthesis, and biological evaluation of 2-(4-aminophenyl)benzothiazole derivatives as photosensitizing agents. Bioorganic & medicinal chemistry, 18(16), 5801–5808. [Link]
Deranged Physiology. (2024). Pharmacology of local anaesthetics. Deranged Physiology. [Link]
Centurion University of Technology and Management. (n.d.). P-aminobenzoic acid derivatives Benzocaine. CUTM Courseware. [Link]
Kulkarni, S. S., Mehere, A. P., & Shenoy, P. A. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-Ylcarbonyl) Aniline – An Amide Derivative of P-Aminobenzoic Acid. Asian Journal of Research in Chemistry, 2(3), 300-303. [Link]
Kim, S. J., et al. (2011). Anti-inflammatory effect of pelubiprofen, 2-[4-(oxocyclohexylidenemethyl)-phenyl]propionic acid, mediated by dual suppression of COX activity and LPS-induced inflammatory gene expression via NF-κB inactivation. Journal of cellular biochemistry, 112(12), 3594–3603. [Link]
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Bradshaw, T. D., et al. (2001). The Discovery of the Potent and Selective Antitumour Agent 2-(4-Amino-3-methylphenyl)benzothiazole (DF 203) and Related Compounds. Current Medicinal Chemistry, 8(2), 203-214. [Link]
Khan, I., et al. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules, 27(13), 4057. [Link]
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Spectral Profiling and Photophysical Mechanisms of 2-Phenylethyl 4-Aminobenzoate: A Technical Guide
Executive Summary The compound 2-phenylethyl 4-aminobenzoate (also known as phenethyl p-aminobenzoate, CAS 65849-70-9) is a specialized ester derivative of para-aminobenzoic acid (PABA)[1]. While PABA and its simpler est...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 2-phenylethyl 4-aminobenzoate (also known as phenethyl p-aminobenzoate, CAS 65849-70-9) is a specialized ester derivative of para-aminobenzoic acid (PABA)[1]. While PABA and its simpler esters (such as ethyl 4-aminobenzoate) have been historically pivotal in photochemistry and UV filtration, the integration of a phenethyl moiety introduces unique steric and lipophilic properties without disrupting the core photophysical activity. This whitepaper provides an in-depth technical analysis of the UV absorption spectrum of 2-phenylethyl 4-aminobenzoate, detailing the quantum mechanical causality behind its absorption profile, and outlining a self-validating empirical protocol for its spectrophotometric characterization.
Molecular Architecture and Chromophoric Logic
To understand the UV absorption spectrum of 2-phenylethyl 4-aminobenzoate, one must deconstruct its molecular architecture into two distinct functional zones:
The Primary Chromophore (4-Aminobenzoate Core): The molecule features an electron-donating primary amino group (
) and an electron-withdrawing ester carbonyl group () positioned para to each other on a benzene ring[2]. This creates a highly conjugated "push-pull" electronic system. The (mesomeric) effect of the amino nitrogen's lone pair donates electron density into the -system of the benzene ring, which is subsequently delocalized toward the ester carbonyl. This extensive delocalization significantly lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).
The Auxochromic Modifier (Phenethyl Group): The
tail is electronically insulated from the main chromophore by an aliphatic ethylene bridge ( hybridized carbons). Because conjugation cannot extend across this bridge, the terminal phenyl ring does not participate in the primary charge-transfer transition. Instead, it acts as a lipophilic modifier, adding a weak, independent secondary absorption band in the UVC region (~254 nm) that is largely eclipsed by the massive PABA absorption peak.
Electron delocalization pathway and photon excitation in the p-aminobenzoate chromophore.
Photophysical Principles of UV Absorption
The absorption of UV light by 2-phenylethyl 4-aminobenzoate is governed by an intense
charge-transfer transition.
In polar protic solvents such as ethanol, the parent compound PABA exhibits a maximum absorption wavelength (
) at 289.0 nm[3]. Esterification of the carboxyl group slightly modulates this transition. For structurally analogous PABA esters (e.g., ethyl 4-aminobenzoate and PEG-25 PABA), the consistently falls within the UVB region, typically between 285 nm and 311 nm[4]. Because the phenethyl group is electronically isolated from the chromophore, the of 2-phenylethyl 4-aminobenzoate closely mirrors that of ethyl 4-aminobenzoate, peaking strongly at ~288–292 nm depending on the solvent environment.
Solvatochromism: The exact
is highly dependent on solvent polarity and hydrogen-bonding capacity. In polar protic solvents (e.g., ethanol), hydrogen bonding to the carbonyl oxygen enhances the electron-withdrawing capability of the ester, stabilizing the excited state and promoting a slight bathochromic (red) shift. Conversely, strong hydrogen bonding to the amino group's lone pair can restrict its donation, leading to a hypsochromic (blue) shift.
To accurately determine the molar extinction coefficient (
) and of 2-phenylethyl 4-aminobenzoate, a rigorous, self-validating spectrophotometric workflow must be employed.
Causality in Experimental Design
Cuvette Selection: Fused quartz cuvettes (10 mm path length) are mandatory. Standard borosilicate glass or polystyrene cuvettes absorb heavily below 320 nm, which would artificially truncate the UVB spectrum and yield false
readings.
Concentration Constraints: The target concentration must be kept between 10 µM and 50 µM. This ensures the maximum absorbance (
) remains between 0.1 and 1.0. Exceeding an absorbance of 1.0 pushes the detector outside its linear dynamic range, introducing stray light artifacts and violating the Beer-Lambert law.
Self-Validation Mechanism: Instead of a single-point measurement, a 5-point serial dilution is used. Plotting Absorbance vs. Concentration must yield a perfectly linear regression (
) passing through the origin. Any deviation indicates molecular aggregation, excimer formation, or solvent impurity.
) via sonication to prevent micro-bubble formation on the cuvette walls.
Stock Solution: Accurately weigh 2.41 mg of 2-phenylethyl 4-aminobenzoate (Molecular Weight: 241.28 g/mol )[1] using a microbalance. Dissolve in 10.0 mL of ethanol to create a 1.0 mM stock solution.
Serial Dilution: Aliquot the stock solution to prepare five working standards: 10, 20, 30, 40, and 50 µM.
Baseline Correction: Fill two matched quartz cuvettes with pure ethanol. Place them in the sample and reference beams of a double-beam UV-Vis spectrophotometer. Run a baseline scan from 400 nm down to 200 nm to subtract solvent absorbance and internal reflection losses.
Spectral Acquisition: Replace the sample cuvette with the 20 µM solution. Scan from 400 nm to 200 nm at a scan rate of 120 nm/min with a 1 nm slit bandwidth. Record the
.
Extinction Coefficient Calculation: Measure the absorbance at
for all five standards. Calculate using the Beer-Lambert equation ().
Self-validating UV-Vis spectrophotometric workflow for esterified UV filters.
Quantitative Data Synthesis
The following tables summarize the expected photophysical parameters of 2-phenylethyl 4-aminobenzoate based on its chromophoric equivalence to established PABA esters[4],[5].
Table 1: Anticipated UV Absorption Parameters of 2-Phenylethyl 4-Aminobenzoate
Parameter
Value / Characteristic
Causality / Note
Primary
~288 - 292 nm
transition of the 4-aminobenzoate core.
Secondary
~254 - 260 nm (Weak)
Forbidden transition of the isolated phenethyl ring.
Molar Extinction ()
~17,000 - 20,000
High probability charge-transfer transition.
Absorption Region
UVB (280 - 315 nm)
Ideal for mitigating high-energy epidermal photodamage.
Table 2: Comparative Chromophore Analysis of PABA Derivatives
Compound
Structural Modification
(Ethanol)
UV Protection Range
PABA
Free carboxylic acid
289 nm
UVB
Ethyl 4-aminobenzoate
Short-chain aliphatic ester
290 nm
UVB
PEG-25 PABA
Ethoxylated ester
307 nm
UVB
2-Phenylethyl 4-aminobenzoate
Aralkyl ester (Insulated)
~290 nm
UVB
Note: The structural insulation provided by the ethylene bridge in 2-phenylethyl 4-aminobenzoate ensures its spectral profile remains nearly identical to ethyl 4-aminobenzoate, despite the addition of the bulky aromatic tail.
References
MDPI (Molecules). UV Photolysis Study of Para-Aminobenzoic Acid Using Parahydrogen Matrix Isolated Spectroscopy. Retrieved from: [Link]
MDPI (Biomedicines). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Retrieved from:[Link]
MDPI (Cosmetics). Ultraviolet Filters for Cosmetic Applications. Retrieved from: [Link]
National Institutes of Health (PubChem). 4-Aminobenzoic Acid | C7H7NO2 | CID 978. Retrieved from:[Link]
A Technical Guide to the Crystallographic Analysis of 2-Phenylethyl 4-Aminobenzoate and Its Derivatives for Drug Development
This guide provides an in-depth technical exploration of the crystallographic analysis of 2-phenylethyl 4-aminobenzoate and structurally related aminobenzoate derivatives. While a definitive crystal structure for 2-pheny...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical exploration of the crystallographic analysis of 2-phenylethyl 4-aminobenzoate and structurally related aminobenzoate derivatives. While a definitive crystal structure for 2-phenylethyl 4-aminobenzoate is not publicly available as of the latest search, this document will serve as a comprehensive manual for its determination and analysis. We will leverage the available crystallographic data for the closely related compound, 4-[(2-Phenylethyl)amino]benzoic acid, as a case study to illustrate the experimental and analytical workflows integral to drug discovery and development. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the solid-state properties and molecular architecture of this class of compounds.
Introduction: The Significance of 2-Phenylethyl 4-Aminobenzoate in Medicinal Chemistry
2-Phenylethyl 4-aminobenzoate belongs to the family of aminobenzoic acid derivatives, a class of compounds that has garnered significant interest in medicinal chemistry. Derivatives of 4-aminobenzoic acid are known to modulate various biological pathways, including those implicated in inflammation and cancer, such as the IL-6/STAT3 and TNF-α/NF-κB signaling pathways[1]. The structural elucidation of these molecules through single-crystal X-ray diffraction is paramount, as the three-dimensional arrangement of atoms dictates their physicochemical properties, including solubility, stability, and, most importantly, their interaction with biological targets.
Understanding the crystal structure provides invaluable insights for:
Rational Drug Design: Guiding the modification of molecular structure to enhance efficacy and reduce off-target effects.
Polymorph Screening: Identifying and characterizing different crystalline forms of an active pharmaceutical ingredient (API), which can have profound implications for its bioavailability and manufacturability.
Structure-Activity Relationship (SAR) Studies: Correlating specific structural features with biological activity to inform the design of more potent and selective drug candidates.
Experimental Workflow for Crystal Structure Determination
The definitive method for elucidating the three-dimensional structure of a molecule is single-crystal X-ray diffraction. The following protocol outlines the key steps involved in this process, from material synthesis to structural refinement.
Synthesis and Crystallization
The synthesis of 2-phenylethyl 4-aminobenzoate and its analogs can be achieved through several established synthetic routes. For instance, the synthesis of the related compound, 4-[(2-Phenylethyl)amino]benzoic acid, was accomplished via a Borch reductive amination reaction[2][3].
Reaction Setup: 4-aminobenzoic acid and 2-phenylacetaldehyde are dissolved in methanol.
Reductive Amination: A reducing agent, such as 2-picoline borane complex, is added to the solution to facilitate the reductive amination.
Purification: The crude product is recovered by filtration and purified by silica gel column chromatography to yield the final compound[3].
Crystallization:
Obtaining single crystals suitable for X-ray diffraction is a critical and often challenging step. Slow evaporation of a saturated solution is a commonly employed technique. The choice of solvent is crucial as it can influence the crystal habit and potentially lead to the formation of different polymorphs[1]. For aminobenzoic acid derivatives, solvents such as ethanol, methanol, and water, or mixtures thereof, have been used successfully[1][4].
Single-Crystal X-ray Diffraction Data Collection
Once suitable single crystals are obtained, they are mounted on a diffractometer for data collection.
Step-by-Step Data Collection Protocol:
Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected and mounted on a goniometer head.
Data Collection: The crystal is subjected to a beam of monochromatic X-rays, and the diffraction pattern is recorded as the crystal is rotated. Modern diffractometers, such as the XtaLAB Synergy R, DW system, HyPix, are equipped with sensitive detectors that allow for rapid and accurate data collection[2].
Data Processing: The collected diffraction data is processed to determine the unit cell dimensions, space group, and integrated intensities of the reflections.
Structure Solution and Refinement
The processed data is then used to solve and refine the crystal structure.
Methodology:
Structure Solution: The crystal structure is solved using direct methods or Patterson methods. Software packages like SHELXT are commonly used for this purpose[2].
Structure Refinement: The initial structural model is refined using full-matrix least-squares on F², a process that optimizes the atomic coordinates, displacement parameters, and other crystallographic parameters to achieve the best possible fit between the observed and calculated structure factors. SHELXL is a widely used program for structure refinement[2][3].
Validation: The final refined structure is validated using tools like checkCIF to ensure its quality and correctness.
Case Study: Crystal Structure of 4-[(2-Phenylethyl)amino]benzoic acid
As a proxy for understanding the potential solid-state conformation of 2-phenylethyl 4-aminobenzoate, we will examine the published crystal structure of 4-[(2-Phenylethyl)amino]benzoic acid[2][3].
Crystallographic Data
The following table summarizes the key crystallographic parameters for 4-[(2-Phenylethyl)amino]benzoic acid[2][3].
Parameter
Value
Chemical Formula
C₁₅H₁₅NO₂
Molecular Weight ( g/mol )
241.28
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
14.7698 (7)
b (Å)
6.6730 (3)
c (Å)
26.2392 (12)
β (°)
102.231 (5)
Volume (ų)
2527.4 (2)
Z (molecules/unit cell)
8
Temperature (K)
305
Radiation
Mo Kα (λ = 0.71073 Å)
R-factor
0.058
CCDC Number
2374703
Molecular and Supramolecular Structure
The asymmetric unit of 4-[(2-Phenylethyl)amino]benzoic acid contains two independent molecules, denoted as A and B[2][3]. Both molecules exhibit a twisted conformation, with the dihedral angles between the two aromatic rings being 80.98(9)° for molecule A and 83.54(11)° for molecule B[2].
A key difference between the two molecules lies in the conformation of the ethyl-amino linker. In molecule A, the N1—C8—C9—C10 torsion angle of 166.11(15)° indicates an anti conformation. In contrast, the N2—C23—C24—C25 torsion angle of -59.3(4)° in molecule B corresponds to a gauche conformation[2].
In the crystal lattice, the two independent molecules form an acid-acid dimer through pairwise O—H···O hydrogen bonds[2][3]. This supramolecular assembly is a common motif in carboxylic acid-containing compounds. Interestingly, the NH groups do not participate in hydrogen bonding, which is attributed to steric hindrance[2].
Conformational polymorphism and supramolecular assembly of 4-[(2-Phenylethyl)amino]benzoic acid.
Structure-Property Relationships and Implications for Drug Development
The detailed structural information obtained from crystallographic analysis provides a foundation for understanding the structure-property relationships of 2-phenylethyl 4-aminobenzoate and its analogs.
Conformational Flexibility: The presence of both anti and gauche conformers in the crystal structure of the related acid highlights the conformational flexibility of the ethyl-amino linker. This flexibility can be crucial for the molecule's ability to adopt a bioactive conformation when binding to its target protein.
Hydrogen Bonding and Solubility: The formation of strong hydrogen bonds, as seen in the acid-acid dimer, significantly influences the solubility and dissolution rate of a compound. For 2-phenylethyl 4-aminobenzoate, the ester group will alter the hydrogen bonding landscape, likely leading to different packing arrangements and physicochemical properties compared to the carboxylic acid analog.
Polymorphism: The existence of two conformers in the asymmetric unit suggests that this class of molecules may be prone to polymorphism. A thorough polymorph screen is therefore essential during drug development to identify the most stable and bioavailable crystalline form.
Workflow from crystallographic analysis to drug development applications.
Conclusion
While the specific crystal structure of 2-phenylethyl 4-aminobenzoate remains to be determined, this guide provides a comprehensive framework for its elucidation and analysis. By following the detailed experimental protocols and leveraging the insights gained from the closely related 4-[(2-Phenylethyl)amino]benzoic acid, researchers can effectively characterize the solid-state properties of this and other aminobenzoate derivatives. Such fundamental understanding is a cornerstone of modern drug discovery, enabling the design of safer, more effective medicines through a structure-guided approach.
References
Zhang, K., & Long, S. (2024). 4-[(2-Phenylethyl)amino]benzoic acid. IUCrData, 9(8), x240753. [Link]
Sowmya, N. S., Sampathkrishnan, S., Sudhahar, S., Kumar, R. M., & Chakkaravarthi, G. (2014). Crystal structure of 2-phenylethylaminium 4-nitrophenolate monohydrate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 12), o1280. [Link]
National Center for Biotechnology Information (n.d.). 2-Phenoxyethyl 4-aminobenzoate. In PubChem Compound Database. Retrieved from [Link]
Zhang, K., & Long, S. (2024). 4-[(2-Phenylethyl)amino]benzoic acid. ResearchGate. [Link]
Iaroshenko, V. O., et al. (2024). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. Molecules, 29(14), 3293. [Link]
Tzani, A., et al. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Molecules, 28(14), 5413. [Link]
Sharma, P., & Kumar, A. (2016). SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED-2-AMINOBENZENETHIOLS. International Journal of Creative Research Thoughts, 4(1). [Link]
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Ozbek, F. E., & Ceylan, U. (2019). Synthesis and Characterization of Two New Co-Crystals: p-Aminobenzoic Acid with Isonicotinamide and Pyrazine (1:1). Kafkas University Institute of Natural and Applied Science Journal, 12(1), 1-8. [Link]
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An In-depth Technical Guide to the Toxicity Profile and Safety Data Sheet of 2-Phenylethyl 4-Aminobenzoate
Introduction 2-Phenylethyl 4-aminobenzoate, also known as phenethyl p-aminobenzoate, is an organic compound with applications in the pharmaceutical and cosmetic industries. Structurally, it is an ester of 4-aminobenzoic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Phenylethyl 4-aminobenzoate, also known as phenethyl p-aminobenzoate, is an organic compound with applications in the pharmaceutical and cosmetic industries. Structurally, it is an ester of 4-aminobenzoic acid (PABA) and phenethyl alcohol. This guide provides a comprehensive overview of its toxicity profile and safety data, compiled from available data on the compound and its structural analogs. This document is intended for researchers, scientists, and drug development professionals to facilitate a thorough understanding of the compound's safety profile and to guide appropriate handling and experimental design.
Safety Data Sheet (SDS) Information
A comprehensive Safety Data Sheet for 2-phenylethyl 4-aminobenzoate would be structured as follows, with information largely extrapolated from related compounds such as other p-aminobenzoic acid esters and phenethyl esters.
Based on data from structural analogs like ethyl 4-aminobenzoate (Benzocaine) and menthyl anthranilate, the following GHS classifications are anticipated[1][2][3]:
Skin Irritation: Category 2
Eye Irritation: Category 2A
Skin Sensitization: Category 1
Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)
Hazardous to the Aquatic Environment (Acute Hazard): Category 2
Hazardous to the Aquatic Environment (Chronic Hazard): Category 2
H411: Toxic to aquatic life with long lasting effects.[4]
First-Aid Measures
Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If respiratory irritation occurs, seek medical advice.[2]
Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If skin irritation or rash occurs, get medical advice/attention.[5][6]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][6]
Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[7]
Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.[2]
Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]
Detailed Toxicity Profile
Due to a lack of specific toxicological studies on 2-phenylethyl 4-aminobenzoate, this profile is a synthesis of data from structurally related and well-studied analogs, primarily other esters of p-aminobenzoic acid (PABA) and phenethyl alcohol.
Acute Toxicity
No specific LD50 or LC50 data for 2-phenylethyl 4-aminobenzoate was identified. However, data from analogs provide an estimate of its acute toxicity potential.
Based on this data, 2-phenylethyl 4-aminobenzoate is expected to have low to moderate acute oral toxicity.
Skin and Eye Irritation
Skin Irritation: As an ester of PABA, it is anticipated to be a skin irritant. Related compounds like menthyl anthranilate and ethyl 4-aminobenzoate are classified as skin irritants.[1][3]
Eye Irritation: Serious eye irritation is a concern. Menthyl anthranilate is classified as an eye irritant.[1] In studies with a related compound, transient blinking and squinting were observed in animal models, indicating mild ocular irritation.[10]
Skin Sensitization
There is a significant body of evidence suggesting that PABA and its ester derivatives are potential skin sensitizers.[11][12] Allergic contact dermatitis and photocontact dermatitis have been reported with the use of PABA-containing sunscreens.[12] Cross-sensitization among PABA derivatives is also a known phenomenon.[11][13] Therefore, 2-phenylethyl 4-aminobenzoate should be handled as a potential skin sensitizer.
Causality of Sensitization: The mechanism of skin sensitization by PABA derivatives is thought to involve the formation of haptens, where the chemical or its metabolite binds to skin proteins, forming an immunogenic complex. This complex is then recognized by the immune system, leading to a hypersensitivity reaction upon subsequent exposures.[14]
Caption: Proposed mechanism of skin sensitization by 2-phenylethyl 4-aminobenzoate.
Genotoxicity and Mutagenicity
No specific genotoxicity data for 2-phenylethyl 4-aminobenzoate were found. Studies on PABA itself have shown it to be non-mutagenic in the Ames test and it may even have anti-mutagenic properties by scavenging nitrite.[15] However, some derivatives of p-phenylenediamine, which shares the p-aminoaniline moiety, have shown weak mutagenic potential. Given the structural alerts, a full battery of genotoxicity tests would be required for a definitive assessment.
Carcinogenicity and Reproductive Toxicity
There is no data to suggest that 2-phenylethyl 4-aminobenzoate is carcinogenic or has reproductive toxicity. The Scientific Committee on Consumer Safety has concluded that PABA does not pose a mutagenic, carcinogenic, or teratogenic risk. However, long-term studies on 2-phenylethyl 4-aminobenzoate would be necessary for a conclusive determination. Developmental toxicity studies on phenethyl alcohol in rats showed no significant effects at lower oral doses, but some maternal and embryo-fetal toxicity at high dermal doses.
Environmental Fate and Ecotoxicity
Environmental Fate
Specific data on the environmental fate of 2-phenylethyl 4-aminobenzoate is limited. However, a study on a similar compound, phenethyl propionate, showed rapid dissipation in water and soil, with half-lives of 5 and 4 days, respectively. The primary degradation products were 2-phenylethanol and 2-(4-hydroxyphenyl)ethanol. This suggests that 2-phenylethyl 4-aminobenzoate is likely to be biodegradable. Phenyl esters, in general, can be released into the environment during production, use, and disposal and can leach into water systems.[2][6]
Ecotoxicity
Based on the hazard classification of related compounds, 2-phenylethyl 4-aminobenzoate is expected to be toxic to aquatic life with long-lasting effects.[4] For example, ethyl 4-aminobenzoate has an LC50 of 7.2 mg/L for rainbow trout.
Experimental Protocols for Toxicity Assessment
To establish a definitive toxicity profile for 2-phenylethyl 4-aminobenzoate, the following standard experimental protocols are recommended.
Acute Oral Toxicity (OECD 423)
Objective: To determine the acute oral toxicity (LD50) of the test substance.
Test System: Female rats (or mice), typically 3 animals per step.
Procedure:
Animals are fasted prior to dosing.
A single oral dose of the substance is administered via gavage.
The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).
Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.
A stepwise procedure is used, with the results of the first step determining the dose for the next step.
Endpoint: The LD50 is estimated based on the observed mortality.
Skin Irritation/Corrosion (OECD 404)
Objective: To assess the potential of the substance to cause skin irritation or corrosion.
Test System: Albino rabbits, at least one animal.
Procedure:
A small area of the animal's back is clipped free of fur.
0.5 mL (if liquid) or 0.5 g (if solid) of the test substance is applied to a small area of skin under a gauze patch.
The patch is left in place for 4 hours.
After removal of the patch, the skin is observed for erythema and edema at 1, 24, 48, and 72 hours.
Endpoint: The substance is classified as an irritant based on the severity and persistence of the skin reactions.
Caption: Workflow for assessing the skin irritation potential of 2-phenylethyl 4-aminobenzoate.
Skin Sensitization: Local Lymph Node Assay (LLNA; OECD 429)
Objective: To determine the potential of a substance to induce skin sensitization.
Test System: Mice (e.g., CBA/Ca or CBA/J strain).
Procedure:
The test substance is applied to the dorsum of both ears of the mice for three consecutive days.
On day 6, a solution of ³H-methyl thymidine is injected intravenously.
Five hours later, the mice are euthanized, and the draining auricular lymph nodes are excised.
A single-cell suspension of lymph node cells is prepared, and the incorporation of ³H-methyl thymidine is measured by liquid scintillation counting.
Endpoint: A substance is classified as a sensitizer if it produces a three-fold or greater increase in lymph node cell proliferation compared to the vehicle control.
In Vitro Mammalian Chromosomal Aberration Test (OECD 473)
Objective: To identify substances that cause structural chromosomal aberrations in cultured mammalian cells.
Test System: Cultured mammalian cells (e.g., Chinese hamster ovary (CHO) cells, human lymphocytes).
Procedure:
Cell cultures are exposed to the test substance, both with and without metabolic activation (S9 mix).
The cells are treated for a short period (3-6 hours) or a longer period (continuous treatment for up to 24 hours).
At a predetermined time after exposure, the cells are harvested, treated with a metaphase-arresting agent (e.g., colcemid), and slides are prepared.
Metaphase cells are analyzed for chromosomal aberrations.
Endpoint: A substance is considered positive if it induces a statistically significant, dose-related increase in the frequency of cells with structural chromosomal aberrations.
Conclusion
While specific toxicological data for 2-phenylethyl 4-aminobenzoate is not extensively available, a comprehensive safety profile can be inferred from its structural analogs. The primary hazards associated with this compound are likely to be skin and eye irritation, and skin sensitization. It is expected to have low to moderate acute toxicity and to be toxic to aquatic life. For a definitive risk assessment, particularly for applications involving significant human exposure, a battery of toxicological tests as outlined in the experimental protocols section is essential. This guide serves as a foundational resource for the safe handling and informed investigation of 2-phenylethyl 4-aminobenzoate.
References
Evaluation of the environmental fate of thymol and phenethyl propionate in the laboratory. (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]
208073Orig1s000 - accessdata.fda.gov. (2016, April 26). U.S. Food and Drug Administration. Retrieved March 8, 2026, from [Link]
Material Safety Data Sheet - West Liberty University. (2008, November 20). West Liberty University. Retrieved March 8, 2026, from [Link]
Skin sensitization structure-activity relationships for phenyl benzoates - PubMed. (1994, August). PubMed. Retrieved March 8, 2026, from [Link]
Insights Into the Prevalence and Impacts of Phthalate Esters in Aquatic Ecosystems. (2021, July 14). Frontiers. Retrieved March 8, 2026, from [Link]
Toxicity of p-Aminobenzoic Acid. C. C. SCOTT - Experimental Biology and Medicine. (n.d.). SAGE Journals. Retrieved March 8, 2026, from [Link]
Presence of Phthalate Esters Used as Common Plasticisers in Maltese Shoreline Sand. (2023, June 1). MDPI. Retrieved March 8, 2026, from [Link]
A Standard Battery for Genotoxicity Testing of Pharmaceuticals - European Medicines Agency. (n.d.). European Medicines Agency. Retrieved March 8, 2026, from [Link]
Cutaneous Sensitivity to Monoglycerol Para-Aminobenzoate. (n.d.). Cleveland Clinic Quarterly. Retrieved March 8, 2026, from [Link]
Final Report on Hazard Classification of Common Skin Sensitisers. (n.d.). Australian Government Department of Health and Aged Care. Retrieved March 8, 2026, from [Link]
Genotoxicity and Mutagenicity Assays for Selection of Chemical Compounds with Therapeutic Potential: A Short Commentary | Walsh Medical Media. (2015, September 7). Walsh Medical Media. Retrieved March 8, 2026, from [Link]
Allergy to PABA - DermNet. (n.d.). DermNet NZ. Retrieved March 8, 2026, from [Link]
Oral and dermal developmental toxicity studies of phenylethyl alcohol in rats - PubMed. (2013, January 15). PubMed. Retrieved March 8, 2026, from [Link]
Toxicological studies on 4-(hexadecylamino)benzoate (PHB), an agent with anti-atherosclerotic properties, in the rat - PubMed. (1981, January). PubMed. Retrieved March 8, 2026, from [Link]
Technical Report No. 87 Contact Sensitisation: Classification According to Potency - ECETOC. (n.d.). ECETOC. Retrieved March 8, 2026, from [Link]
Skin sensitising chemicals - ECHA - European Union. (2020, September 22). European Chemicals Agency. Retrieved March 8, 2026, from [Link]
Seasonal Variation of Phthalate Esters in Urban River Sediments: A Case Study of Fengshan River System in Taiwan - MDPI. (2021, December 29). MDPI. Retrieved March 8, 2026, from [Link]
Challenges Integrating Skin Sensitization Data for Assessment of Difficult to Test Substances - Semantic Scholar. (n.d.). Semantic Scholar. Retrieved March 8, 2026, from [Link]
Cross sensitization from para-aminobenzoate in sunburn preventives - PubMed. (1955, July). PubMed. Retrieved March 8, 2026, from [Link]
Why does Typology not use para-aminobenzoic acid (PABA)?. (2025, June 2). Typology. Retrieved March 8, 2026, from [Link]
Inhibition of mutagenesis by p-aminobenzoic acid as a nitrite scavenger - PubMed. (1992, June). PubMed. Retrieved March 8, 2026, from [Link]
Mutagenicity and toxicity studies of p-phenylenediamine and its derivatives - PubMed. (n.d.). PubMed. Retrieved March 8, 2026, from [Link]
PARA-AMINOBENZOIC acid, hereinafter referred to as PABA, and its. (n.d.). Cleveland Clinic. Retrieved March 8, 2026, from [Link]
Cutaneous sensitivity to monoglyceryl para-aminobenzoate. (n.d.). Cleveland Clinic. Retrieved March 8, 2026, from [Link]
Is benzoquinone the prohapten in cross-sensitivity among aminobenzene compounds? - PubMed. (n.d.). PubMed. Retrieved March 8, 2026, from [Link]
Mutagenicity of amine drugs and their products of nitrosation - PubMed. (1984, February). PubMed. Retrieved March 8, 2026, from [Link]
UNITED STATES ENVIRONMENTAL PROTECTION AGENCY WASHINGTON, D.C. 20460 OFFICE OF CHEMICAL SAFETY AND POLLUTION PREVENTION MEMORA - Regulations.gov. (2019, July 26). Regulations.gov. Retrieved March 8, 2026, from [Link]
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Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Molecule: 2-Phenylethyl 4-aminobenzoate (Phenethyl p-aminobenzoate)
Starting Materials: 4-Aminobenzoic acid (PABA) and 2-Phenylethanol
Introduction & Mechanistic Rationale
Aminobenzoate esters are versatile pharmacophores in medicinal chemistry, widely recognized for their local anesthetic properties (e.g., benzocaine, procaine) and their utility as UV-absorbing agents[1]. The synthesis of 2-phenylethyl 4-aminobenzoate from para-aminobenzoic acid (PABA) presents a classic chemoselectivity challenge: PABA contains both a nucleophilic amine and an electrophilic carboxylic acid.
While coupling agents (like DCC/DMAP) can be used, direct Fischer-Speier esterification remains the preferred route due to its scalability, atom economy, and operational simplicity[2].
The Causality of Acid Catalysis:
The success of this protocol relies on the dual role of the acid catalyst (e.g., p-toluenesulfonic acid, p-TsOH). First, it protonates the amine group of PABA to form an anilinium salt. This in situ protection is critical; it completely masks the amine's nucleophilicity, preventing unwanted N-acylation (amidation) or intermolecular polymerization[2][3]. Second, the acid activates the carboxylic acid carbonyl, rendering it highly susceptible to nucleophilic attack by 2-phenylethanol.
Because 2-phenylethanol is a high-boiling primary alcohol (219 °C) and esterification is an equilibrium process, the continuous removal of water is required to drive the reaction to completion per Le Chatelier's principle[2]. We achieve this by employing a Dean-Stark apparatus with toluene as an azeotropic solvent[4].
Experimental Workflow
The following workflow outlines the logical progression of the synthesis, from reagent assembly to the final isolation of the pure ester.
Figure 1: Step-by-step experimental workflow for the synthesis and isolation of the target ester.
Reagents and Stoichiometry
A slight molar excess of 2-phenylethanol (1.2 equivalents) is utilized to kinetically favor ester formation. Toluene is selected as the solvent because its boiling point (~110 °C) is ideal for azeotropic water removal without thermally degrading the starting materials[4].
Table 1: Stoichiometry and Reagent Properties
Reagent
MW ( g/mol )
Equivalents
Mass / Volume
Experimental Role
PABA
137.14
1.0
13.7 g
Limiting Reagent / Zwitterion
2-Phenylethanol
122.16
1.2
14.6 g (14.3 mL)
Reactant / Nucleophile
p-TsOH·H₂O
190.22
0.1
1.9 g
Acid Catalyst
Toluene
92.14
Solvent
100 mL
Azeotropic Vehicle
Na₂CO₃ (10% aq)
105.99
Excess
~50 mL
Neutralizing Base
Step-by-Step Protocol
This protocol is designed as a self-validating system: visual cues (clarification of the suspension, cessation of water collection, and gas evolution) serve as built-in checkpoints for reaction progress.
Step 1: Reaction Assembly
Equip a 250 mL round-bottom flask with a magnetic stir bar.
Charge the flask with 13.7 g of PABA and 100 mL of toluene. Observation: PABA will remain largely insoluble, forming a white suspension.
Add 14.3 mL of 2-phenylethanol and 1.9 g of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O).
Attach a Dean-Stark trap to the flask, fill the trap's sidearm with toluene, and fit a reflux condenser on top.
Step 2: Azeotropic Reflux
Heat the reaction mixture to a vigorous reflux (oil bath set to ~125 °C to maintain an internal temperature of ~110–115 °C).
Monitor the Dean-Stark trap. As the reaction proceeds, water will azeotrope with toluene, condense, and phase-separate at the bottom of the trap.
Self-Validation: The reaction is deemed complete when water ceases to accumulate (typically 4–6 hours). Furthermore, the initial cloudy suspension will clarify into a homogeneous, slightly yellow solution as the highly soluble ester product forms.
Step 3: Quenching and Neutralization
Remove the heat source and allow the reaction mixture to cool to room temperature.
Transfer the toluene solution to a 500 mL separatory funnel.
Slowly add 50 mL of 10% aqueous Na₂CO₃.
Causality of Neutralization: The product currently exists as a protonated anilinium salt. The alkaline wash (pH ~8) neutralizes the p-TsOH and deprotonates the amine. This converts the molecule back to the lipophilic free base, forcing it entirely into the toluene layer[2][3]. Caution: Vent the funnel frequently, as neutralization will evolve CO₂ gas.
Step 4: Extraction and Drying
Separate the aqueous layer and discard.
Wash the organic toluene layer with 50 mL of saturated NaCl (brine) to remove trace water and residual unreacted 2-phenylethanol.
Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes.
Filter the drying agent and concentrate the toluene under reduced pressure (rotary evaporation) to yield the crude product as an off-white solid.
Step 5: Purification
Recrystallization: Dissolve the crude solid in a minimum amount of hot ethanol. Add water dropwise until the solution becomes slightly cloudy, then allow it to cool slowly to room temperature, followed by an ice bath.
Alternative (DCFC): For ultra-high purity, subject the crude product to Dry Column Flash Chromatography (DCFC) using a hexane/ethyl acetate gradient[1].
Collect the purified crystals via vacuum filtration and dry overnight.
Reaction Optimization Data
The choice of catalyst and water removal method drastically impacts the yield and purity of the final ester. p-TsOH is vastly superior to sulfuric acid, as the latter acts as an oxidant at reflux temperatures, leading to charring.
Table 2: Optimization of Reaction Conditions
Catalyst
Solvent System
Water Removal
Time (h)
Yield (%)
Quality Observation
H₂SO₄ (conc.)
None (Neat alcohol)
None
24
<40%
Incomplete reaction, severe charring
H₂SO₄ (conc.)
Toluene
Dean-Stark
6
75%
Good yield, but product requires carbon filtration
p-TsOH·H₂O
Toluene
Dean-Stark
5
88%
Optimal kinetics, clean crude profile
Mechanistic Pathway
The following diagram illustrates the chemical logic of the synthesis, highlighting how in situ protection and Le Chatelier's principle govern the reaction pathway.
Figure 2: Mechanistic pathway of acid-catalyzed Fischer esterification with in situ amine protection.
Application Notes and Protocols for the Synthesis of 2-Phenylethyl 4-Aminobenzoate
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the synthesis of 2-phenylethyl 4-aminobenzoate, an ester of significant interest in medi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the synthesis of 2-phenylethyl 4-aminobenzoate, an ester of significant interest in medicinal chemistry and materials science. Two robust and widely applicable esterification methods are presented: the classic Fischer-Speier esterification and the mild Steglich esterification. This guide offers in-depth technical details, from the underlying chemical principles to step-by-step experimental procedures and product characterization.
Introduction to 2-Phenylethyl 4-Aminobenzoate
2-Phenylethyl 4-aminobenzoate is an organic compound featuring a 4-aminobenzoate core linked to a 2-phenylethyl group via an ester bond. The 4-aminobenzoic acid (PABA) moiety is a well-known structural motif in various biologically active molecules and pharmaceutical agents. The incorporation of the 2-phenylethyl group can modulate the compound's physicochemical properties, such as lipophilicity and steric bulk, which in turn can influence its biological activity and material characteristics. The synthesis of this ester is a fundamental step in the exploration of its potential applications.
Method 1: Fischer-Speier Esterification
The Fischer-Speier esterification is a classic and cost-effective method for producing esters from a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[1] The reaction is an equilibrium process, and to achieve high yields, it is typically driven towards the product by using an excess of one of the reactants (usually the alcohol) or by removing the water formed during the reaction.[1]
Causality of Experimental Choices:
Excess Alcohol: Using 2-phenylethanol in excess shifts the reaction equilibrium towards the formation of the ester, maximizing the conversion of the limiting reagent, 4-aminobenzoic acid.
Acid Catalyst: A strong acid, such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.
Reflux Conditions: Heating the reaction mixture to reflux increases the reaction rate, allowing the equilibrium to be reached more quickly.
Neutralization and Extraction: The work-up procedure involves neutralizing the acidic catalyst with a weak base like sodium bicarbonate. Subsequent extraction with an organic solvent isolates the desired ester from the aqueous layer containing salts and any remaining water-soluble impurities.
Purification: Recrystallization or column chromatography is employed to remove any unreacted starting materials and by-products, yielding the pure ester.
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine 4-aminobenzoic acid (13.7 g, 0.1 mol) and 2-phenylethanol (61.1 g, 0.5 mol).
Catalyst Addition: While stirring the mixture, carefully and slowly add concentrated sulfuric acid (3 mL) dropwise.
Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up - Neutralization: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Transfer the reaction mixture to a 500 mL separatory funnel and dilute with 150 mL of ethyl acetate.
Washing: Carefully add 100 mL of saturated sodium bicarbonate solution in portions to neutralize the excess acid. Be cautious as the evolution of CO₂ can cause pressure to build up in the separatory funnel. Swirl gently and vent frequently. Continue adding the bicarbonate solution until the effervescence ceases.
Separate the layers and wash the organic layer with 100 mL of water, followed by 100 mL of saturated sodium chloride (brine) solution.
Drying and Filtration: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate. Filter the drying agent using gravity filtration to obtain a clear organic solution.
Solvent Removal: Remove the ethyl acetate using a rotary evaporator to yield the crude 2-phenylethyl 4-aminobenzoate.
Purification: The crude product can be purified by recrystallization from an ethanol/water mixture or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.
Fischer-Speier Esterification Workflow
Caption: Workflow for the synthesis of 2-phenylethyl 4-aminobenzoate via Fischer-Speier esterification.
Method 2: Steglich Esterification
The Steglich esterification is a mild and efficient method for the formation of esters from carboxylic acids and alcohols using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP).[2][3] This method is particularly advantageous for substrates that are sensitive to the harsh acidic conditions of the Fischer esterification.[4]
Causality of Experimental Choices:
DCC (N,N'-Dicyclohexylcarbodiimide): DCC acts as a dehydrating agent, activating the carboxylic acid to form a highly reactive O-acylisourea intermediate.
DMAP (4-Dimethylaminopyridine): DMAP serves as a nucleophilic catalyst. It reacts with the O-acylisourea intermediate to form a more reactive N-acylpyridinium species, which is then readily attacked by the alcohol. This catalytic cycle significantly accelerates the reaction and suppresses the formation of the N-acylurea byproduct.[2]
Anhydrous Solvent: The reaction is carried out in an anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), to prevent the hydrolysis of the reactive intermediates.
Room Temperature Reaction: The mild reaction conditions, typically at room temperature, are suitable for thermally sensitive molecules.
Work-up and Purification: The major byproduct, N,N'-dicyclohexylurea (DCU), is poorly soluble in most organic solvents and can be largely removed by filtration. Any remaining impurities, including unreacted starting materials and residual DCU, can be removed by column chromatography.
Experimental Protocol: Steglich Esterification
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles (approx.)
4-Aminobenzoic Acid
137.14
1.37 g
0.01
2-Phenylethanol
122.16
1.22 g (1.11 mL)
0.01
DCC
206.33
2.27 g
0.011
DMAP
122.17
0.12 g
0.001
Dichloromethane (DCM), anhydrous
84.93
50 mL
-
Ethyl Acetate
88.11
As needed
-
Hexane
86.18
As needed
-
Procedure:
Reaction Setup: To a 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-aminobenzoic acid (1.37 g, 0.01 mol), 2-phenylethanol (1.22 g, 0.01 mol), and 4-dimethylaminopyridine (0.12 g, 0.001 mol).
Solvent Addition: Add 50 mL of anhydrous dichloromethane (DCM) and stir the mixture at room temperature until all solids are dissolved.
DCC Addition: In a separate container, dissolve N,N'-dicyclohexylcarbodiimide (DCC) (2.27 g, 0.011 mol) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C (ice bath).
Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by TLC.
Work-up - Filtration: Upon completion of the reaction, a white precipitate of dicyclohexylurea (DCU) will have formed. Cool the reaction mixture in an ice bath for 30 minutes to ensure complete precipitation of DCU.
Filter the mixture through a sintered glass funnel or a Büchner funnel to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.
Solvent Removal: Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator.
Purification: Dissolve the crude residue in a minimal amount of ethyl acetate. If more DCU precipitates, filter the solution again. The crude product is then purified by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure 2-phenylethyl 4-aminobenzoate.
Steglich Esterification Workflow
Caption: Workflow for the synthesis of 2-phenylethyl 4-aminobenzoate via Steglich esterification.
Characterization of 2-Phenylethyl 4-Aminobenzoate
The successful synthesis of 2-phenylethyl 4-aminobenzoate should be confirmed by various analytical techniques.
¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of both the 4-aminobenzoyl and the 2-phenylethyl moieties, as well as the methylene protons of the ethyl bridge. The aromatic protons of the 4-aminobenzoate ring will likely appear as two doublets in the region of δ 6.6-7.9 ppm. The protons of the phenyl group will appear in the region of δ 7.2-7.4 ppm. The two methylene groups of the ethyl bridge will likely appear as two triplets around δ 3.0 and 4.4 ppm. The amino group protons will appear as a broad singlet.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should display signals for all 15 carbon atoms in the molecule, including the carbonyl carbon of the ester group (typically around δ 166 ppm), and the aromatic and aliphatic carbons.
IR (Infrared) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), the C=O stretching of the ester group (around 1700-1720 cm⁻¹), and the C-O stretching of the ester (around 1100-1300 cm⁻¹). Aromatic C-H and C=C stretching bands will also be present. The IR spectrum of 4-aminobenzoic acid shows characteristic peaks that would be modified upon esterification.[6][7]
References
PubChem. 2-Phenoxyethyl 4-aminobenzoate. National Center for Biotechnology Information. [Link]
Srinivasan, T. P., Anandhi, S., & Gopalakrishnan, R. (2010). Growth and characterization of 2-amino-4-picolinium 4-aminobenzoate single crystals. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(4), 1223–1227. [Link]
The Royal Society of Chemistry. 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. [Link]
Chegg. Solved 3) The IR, 13C-NMR, and 1H-NMR for p-toluic acid, | Chegg.com. [Link]
Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.
Junop, M. S., & Segel, I. H. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Results in Chemistry, 6, 101239. [Link]
NIST. Benzoic acid, 2-phenylethyl ester. National Institute of Standards and Technology. [Link]
ResearchGate. 1 H-NMR (a and b) and 13 C-NMR (c and d) (CDCl 3 /TMS) spectra of RB21321b2 (a and c) and. [Link]
Google Patents. Method for the esterification of 2-hydroxy-4-amino-benzoic acid with phenols.
Rzepka, M., & Sobczyk, L. (2005). Complete assignment of 1H and 13C NMR spectra of some 4'-substituted diethyl 1-methylthio - and diethyl 1-methylsulfonyl-2-oxo-2-phenylethylphosphonates. Magnetic Resonance in Chemistry, 43(1), 85-88. [Link]
ResearchGate. IR-Spectra of 4-aminobenzoic acid and complex A. [Link]
NIST. 4-Aminobenzoic acid. National Institute of Standards and Technology. [Link]
HPLC method development for 2-phenylethyl 4-aminobenzoate detection
Application Note: Rational HPLC Method Development and Validation for 2-Phenylethyl 4-Aminobenzoate Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Regulatory Alignment: I...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Rational HPLC Method Development and Validation for 2-Phenylethyl 4-Aminobenzoate
Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals
Regulatory Alignment: ICH Q14 (Analytical Procedure Development) and ICH Q2(R2) (Validation of Analytical Procedures)
Introduction & Analytical Target Profile (ATP)
2-Phenylethyl 4-aminobenzoate (CAS 65849-70-9) is a highly lipophilic ester derivative of 4-aminobenzoic acid (PABA). Sharing a core pharmacophore with widely used local anesthetics like benzocaine (ethyl 4-aminobenzoate), this compound features an extended phenylethyl moiety that significantly alters its physicochemical behavior.
Developing a robust High-Performance Liquid Chromatography (HPLC) method for such compounds requires moving beyond trial-and-error. As outlined in the recent ICH Q14 guidelines, an Analytical Target Profile (ATP) must be established to ensure the method is intrinsically designed for its intended purpose [1]. This guide details the mechanistic rationale, self-validating protocols, and ICH Q2(R2)-compliant validation matrix required to quantify 2-phenylethyl 4-aminobenzoate accurately in pharmaceutical or research matrices.
As a Senior Application Scientist, the first step in method architecture is deconstructing the molecule to understand the causality behind every chromatographic choice.
Stationary Phase Selection (Hydrophobicity): The addition of the phenylethyl group increases the molecule's lipophilicity (estimated LogP ~3.5) compared to standard PABA derivatives. To achieve optimal retention and resolution, a high-carbon-load, end-capped C18 column (e.g., 250 mm × 4.6 mm, 5 µm) is the definitive choice.
Mobile Phase Causality (Silanol Suppression): The molecule contains an aromatic primary amine. Aromatic amines are very weak bases (pKa ~2.5–2.8) [2]. While they are largely neutral at physiological pH, running them in a neutral aqueous mobile phase often leads to severe peak tailing due to secondary interactions with residual, unendcapped silanols (Si-O⁻) on the silica support. By buffering the mobile phase to pH 3.0 using 0.1% phosphoric acid (or formic acid for MS compatibility), we intentionally protonate and neutralize the silanols, ensuring a sharp, symmetrical peak [3].
Organic Modifier: Acetonitrile (MeCN) is selected over methanol due to its lower viscosity, which reduces system backpressure, and its stronger elution capacity, which is necessary to elute the lipophilic phenylethyl tail efficiently.
Detector Tuning: The conjugated
-electron system of the 4-aminobenzoate chromophore exhibits a strong and stable UV absorbance maximum. Diode-Array Detection (DAD) scanning confirms an optimal quantification wavelength at 285 nm [4].
Figure 1: Lifecycle approach to HPLC method development and validation (ICH Q14/Q2(R2)).
Experimental Protocol: A Self-Validating System
A robust analytical method must be a self-validating system . This means the protocol includes built-in System Suitability Testing (SST) acting as a strict gatekeeper; if the system fails to prove its fitness on the day of analysis, no sample data is generated or accepted.
Reagents and Materials
Analyte: 2-Phenylethyl 4-aminobenzoate reference standard (≥99.0% purity).
Solvents: HPLC-grade Acetonitrile, Milli-Q Water (18.2 MΩ·cm).
Modifiers: HPLC-grade Phosphoric acid (H₃PO₄) or Formic acid (HCOOH).
Standard and Sample Preparation
Stock Solution: Accurately weigh 10.0 mg of 2-phenylethyl 4-aminobenzoate into a 10 mL volumetric flask. Dissolve and dilute to volume with Acetonitrile to yield a 1.0 mg/mL (1000 µg/mL) stock.
Working Standards: Dilute the stock solution with the mobile phase to create a calibration curve ranging from 10 µg/mL to 100 µg/mL.
Filtration: Filter all samples and standards through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.
The Gatekeeper: System Suitability Testing (SST)
Inject the 50 µg/mL working standard six consecutive times. The system is only deemed "fit for purpose" if it meets the rigorous criteria outlined in Table 2 .
Data Presentation & Optimized Parameters
Table 1: Optimized Chromatographic Conditions
Parameter
Specification
Rationale
Column
C18, 250 mm × 4.6 mm, 5 µm
High surface area for lipophilic retention.
Mobile Phase
Acetonitrile : Water (60:40, v/v)
60% organic modifier overcomes LogP ~3.5.
Aqueous Modifier
0.1% Phosphoric Acid (pH ~3.0)
Suppresses silanol ionization; prevents tailing.
Flow Rate
1.0 mL/min
Optimal linear velocity for 4.6 mm ID columns.
Injection Volume
10 µL
Prevents column overloading and band broadening.
Column Temperature
30 °C
Ensures reproducibility of mobile phase viscosity.
| Detection | UV-Vis at 285 nm | Targets the maximum absorbance of the PABA core. |
Table 2: System Suitability Criteria (The Self-Validating Gatekeeper)
Following the latest revision of ICH Q2(R2) (effective June 2024), the method was subjected to rigorous validation to prove its reliability across the product lifecycle [1].
Specificity and Forced Degradation (Stability-Indicating Power)
To prove specificity, the drug substance was subjected to hydrolytic stress (0.1 N HCl and 0.1 N NaOH at 60°C for 24 hours). Because the molecule contains an ester linkage, it undergoes predictable hydrolysis into 4-aminobenzoic acid (PABA) and 2-phenylethanol. The method successfully resolves the intact 2-phenylethyl 4-aminobenzoate peak from its degradation products, proving it is stability-indicating.
Figure 2: Forced degradation pathway of 2-phenylethyl 4-aminobenzoate via ester hydrolysis.
Validation Summary
The method demonstrates exceptional linearity, accuracy, and precision, well within the regulatory acceptance criteria.
International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures. (2023). Available at:[Link]
Melo, S. et al. Validation of an HPLC Method for quantitative Determination of Benzocaine in PHBV-Microparticles and PLA-Nanoparticles. Latin American Journal of Pharmacy (2014). Available at:[Link]
García, A. et al. Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin and menthol) of a pharmaceutical preparation. Journal of Pharmaceutical and Biomedical Analysis (1995). Available at:[Link]
SIELC Technologies. Separation of Benzocaine hydrochloride on Newcrom R1 HPLC column. Application Notes. Available at:[Link]
Application
Application Notes and Protocols: 2-Phenylethyl 4-Aminobenzoate as a UV Absorber Intermediate
Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis and application of 2-phenylethyl 4-aminobenzoate. This compound serves as a...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis and application of 2-phenylethyl 4-aminobenzoate. This compound serves as a crucial intermediate in the development of novel UV absorbers and other functional organic molecules. The protocols detailed herein are grounded in established chemical principles and have been optimized for reproducibility and yield. We will explore the synthesis via Fischer esterification, purification, and subsequent utilization of this intermediate in the preparation of more complex UV filtering agents.
Introduction: The Role of Aminobenzoates in UV Protection
Ultraviolet (UV) radiation from the sun is a primary environmental factor contributing to skin damage, including premature aging and the development of skin cancers.[1] Sunscreen formulations rely on a variety of UV filters, which are chemical compounds that absorb, scatter, or reflect UV radiation, to protect the skin.[2] Aminobenzoate derivatives, stemming from para-aminobenzoic acid (PABA), have historically been a significant class of UVB absorbers. While PABA itself has fallen out of favor due to concerns about skin sensitization, its derivatives continue to be valuable scaffolds in the design of new and improved UV filters.[3]
2-Phenylethyl 4-aminobenzoate is a particularly interesting intermediate. The phenylethyl group can enhance the molecule's lipophilicity, improving its compatibility with sunscreen formulations and potentially reducing skin penetration.[4] Furthermore, the primary amine group provides a reactive handle for further chemical modification, allowing for the synthesis of a diverse range of derivatives with tailored properties, such as broader UV absorption spectra or enhanced photostability.[5] This guide will provide the necessary protocols to synthesize and utilize this versatile intermediate.
Synthesis of 2-Phenylethyl 4-Aminobenzoate via Fischer Esterification
The most direct and widely used method for preparing 2-phenylethyl 4-aminobenzoate is the Fischer esterification of 4-aminobenzoic acid with 2-phenylethanol, catalyzed by a strong acid.[6][7] This is a reversible condensation reaction where a carboxylic acid and an alcohol react to form an ester and water.[8] To drive the equilibrium towards the product, an excess of the alcohol is typically used, and the water formed during the reaction can be removed.[9]
Reaction Mechanism
The Fischer esterification proceeds through a series of protonation and nucleophilic attack steps. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.[6][8]
Experimental Protocol: Synthesis of 2-Phenylethyl 4-Aminobenzoate
This protocol is adapted from established Fischer esterification procedures.[3][9]
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles (approx.)
4-Aminobenzoic Acid
137.14
10.0 g
0.073 mol
2-Phenylethanol
122.16
44.6 g (43 mL)
0.365 mol
Concentrated Sulfuric Acid
98.08
3.0 mL
0.055 mol
Toluene
92.14
100 mL
-
10% Sodium Carbonate Solution
105.99
As needed
-
Saturated Sodium Chloride Solution
58.44
50 mL
-
Anhydrous Magnesium Sulfate
120.37
As needed
-
Dichloromethane
84.93
As needed
-
Hexane
86.18
As needed
-
Equipment:
250 mL round-bottom flask
Dean-Stark apparatus
Reflux condenser
Heating mantle with magnetic stirrer
Separatory funnel
Büchner funnel and filter flask
Rotary evaporator
Beakers and other standard laboratory glassware
Procedure:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine 10.0 g of 4-aminobenzoic acid, 43 mL of 2-phenylethanol, and 100 mL of toluene.
Catalyst Addition: While stirring, carefully add 3.0 mL of concentrated sulfuric acid to the mixture.
Reflux and Water Removal: Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask. Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will collect in the Dean-Stark trap, effectively removing water and driving the reaction to completion. Continue refluxing until no more water is collected (typically 4-6 hours).
Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Carefully pour the cooled mixture into a separatory funnel containing 100 mL of ice-cold water.
Slowly and cautiously add 10% sodium carbonate solution to the separatory funnel until the aqueous layer is neutral to slightly basic (pH ~8). This will neutralize the sulfuric acid catalyst. Be sure to vent the separatory funnel frequently to release any pressure buildup from carbon dioxide evolution.
Extraction: Separate the organic layer. Wash the organic layer sequentially with 50 mL of water and 50 mL of saturated sodium chloride solution.
Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the toluene and excess 2-phenylethanol.
Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as a dichloromethane/hexane mixture. Dissolve the crude solid in a minimal amount of hot dichloromethane and then add hexane until the solution becomes cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.
Isolation and Drying: Collect the purified crystals by vacuum filtration using a Büchner funnel, wash with a small amount of cold hexane, and dry in a vacuum oven.
Characterization
The identity and purity of the synthesized 2-phenylethyl 4-aminobenzoate can be confirmed using standard analytical techniques such as:
Melting Point: Compare the observed melting point with the literature value.
Spectroscopy (FT-IR, ¹H NMR, ¹³C NMR): Confirm the presence of characteristic functional groups (ester carbonyl, aromatic rings, amine) and the overall molecular structure.
Mass Spectrometry: Determine the molecular weight of the compound.
Application as a UV Absorber Intermediate: Synthesis of a Benzothiazole Derivative
The primary amine group of 2-phenylethyl 4-aminobenzoate is a versatile functional group for further elaboration into more complex UV absorbers. One common strategy is to incorporate a benzothiazole moiety, which is known to enhance UV absorption properties.[10][11] The synthesis of 2-(4-aminophenyl)benzothiazole derivatives often involves the reaction of a 4-aminobenzoic acid derivative with an o-aminothiophenol.[11]
Rationale for Benzothiazole Incorporation
Benzothiazoles are heterocyclic compounds that often exhibit strong UV absorption.[12] By coupling 2-phenylethyl 4-aminobenzoate with a benzothiazole precursor, it is possible to create a novel compound with a broader and potentially stronger UV absorption profile. This can lead to the development of more effective sunscreen agents.[13]
Experimental Protocol: Synthesis of 2-(4-((2-Phenylethoxy)carbonyl)phenyl)benzothiazole
This protocol outlines a potential synthetic route for a benzothiazole derivative starting from 2-phenylethyl 4-aminobenzoate.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles (approx.)
2-Phenylethyl 4-aminobenzoate
241.28
5.0 g
0.021 mol
2-Aminothiophenol
125.19
2.6 g
0.021 mol
Polyphosphoric Acid (PPA)
-
50 g
-
Sodium Bicarbonate Solution (Saturated)
84.01
As needed
-
Ethyl Acetate
88.11
As needed
-
Hexane
86.18
As needed
-
Equipment:
100 mL three-necked round-bottom flask
Mechanical stirrer
Thermometer
Heating mantle
Beakers and other standard laboratory glassware
Procedure:
Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, add 50 g of polyphosphoric acid and heat to 80 °C with stirring.
Reagent Addition: Once the PPA is at temperature, add 5.0 g of 2-phenylethyl 4-aminobenzoate and 2.6 g of 2-aminothiophenol to the flask.
Reaction: Slowly heat the reaction mixture to 220 °C and maintain this temperature for 4-6 hours with continuous stirring. The reaction mixture will become viscous.
Workup: Allow the reaction to cool to approximately 100 °C and then carefully pour the mixture onto crushed ice in a large beaker.
Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.
Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).
Washing and Drying: Combine the organic extracts and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.
Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.
Visualization of Synthetic Workflow
Caption: Synthetic workflow for the preparation of 2-phenylethyl 4-aminobenzoate and its subsequent conversion to a benzothiazole-based UV absorber.
Conclusion
2-Phenylethyl 4-aminobenzoate is a valuable and versatile intermediate in the synthesis of novel organic materials, particularly UV absorbers. The Fischer esterification provides a reliable and scalable method for its preparation. The presence of the primary amine allows for a wide range of subsequent chemical modifications, enabling the development of new compounds with tailored properties for applications in sun care and other areas of materials science. The protocols provided in this guide offer a solid foundation for researchers to synthesize and utilize this important building block in their own research and development endeavors.
References
Google Patents. (n.d.). Preparation of 2-(4-aminophenyl)benzothiazole compounds.
PubChem. (n.d.). 2-Phenoxyethyl 4-aminobenzoate. Retrieved from [Link]
White Rose eTheses Online. (2022, May 22). Development of UV filters through solvothermal synthesis and evaluation of their potential in skincare applications. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]
Google Patents. (n.d.). 2-phenylethyl benzoate in oil-in-water cosmetic UV sunscreen emulsions.
OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]
MDPI. (2023, July 14). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Retrieved from [Link]
Cureus. (n.d.). Pharmacological Review Of Chemical Agents Used In Sunscreen Preparations. Retrieved from [Link]
Organic Syntheses. (n.d.). ethyl 4-aminobenzoate. Retrieved from [Link]
Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) 2-Oxo-2-phenylethyl benzoate. Retrieved from [Link]
Tintoll. (n.d.). Light Stabilizers and UV Absorbers. Retrieved from [Link]
Prospects in Pharmaceutical Sciences. (2024, August 12). The methods of synthesis of 2-aminobenzophenones — key precursors of 1,4-benzodiazepines. Retrieved from [Link]
Chegg.com. (2022, May 4). Solved Treatment of p-aminobenzoic acid with 2-. Retrieved from [Link]
Unipd-space. (2024, March 8). Multifunctional UV-filters: synthesis and evaluation of PBSA-inspired benzothiazole derivatives with antioxidant, antiproliferative and anti-inflammatory potential. Retrieved from [Link]
RSC Publishing. (2020, April 2). A long lasting sunscreen controversy of 4-aminobenzoic acid and 4-dimethylaminobenzaldehyde derivatives resolved by ultrafast spectroscopy combined with density functional theoretical study. Retrieved from [Link]
Tintoll. (2026, January 8). Benzoate UV Absorber. Retrieved from [Link]
Google Patents. (n.d.). Method for the esterification of 2-hydroxy-4-amino-benzoic acid with phenols.
PMC. (n.d.). Sunscreening Agents: A Review. Retrieved from [Link]
MDPI. (2019, July 18). Degradation of UV Filter Ethyl 4-Aminobenzoate (Et-PABA) Using a UV-Activated Persulfate Oxidation Process. Retrieved from [Link]
ResearchGate. (2025, August 7). Interaction of Benzoate-type Ultraviolet Absorbers with Hindered Amine Light Stabilizers. Retrieved from [Link]
PubMed. (2013, August 15). Molecular structure and spectroscopic characterization of ethyl 4-aminobenzoate with experimental techniques and DFT quantum chemical calculations. Retrieved from [Link]
Google Patents. (n.d.). Performance-boosting UV-absorbing compounds.
Google Patents. (n.d.). Sunscreen Compositions.
Bangladesh Journals Online. (2025, July 7). Spectral, electrical, mechanical and dielectric characterization of 2-aminobenzothiazolium 4-fluorobenzoate (Scaffold in drugs). Retrieved from [Link]
ResearchGate. (2025, December 10). Growth and characterization of organic 2-methylbenzimidazole 4-Aminobenzoate Single crystal for Opto-electronic device applications | Request PDF. Retrieved from [Link]
MDPI. (2025, June 5). Role of Emulsifiers and SPF Booster in Sunscreen Performance: Assessing SPF, Rheological Behavior, Texture, and Stability. Retrieved from [Link]
Application Note: Optimized Solvent Selection and Acid-Base Extraction Protocol for 2-Phenylethyl 4-Aminobenzoate
Introduction & Chemical Context 2-Phenylethyl 4-aminobenzoate is a bifunctional organic compound characterized by a basic primary aromatic amine, a hydrolytically sensitive ester linkage, and a highly lipophilic 2-phenyl...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Context
2-Phenylethyl 4-aminobenzoate is a bifunctional organic compound characterized by a basic primary aromatic amine, a hydrolytically sensitive ester linkage, and a highly lipophilic 2-phenylethyl tail. Structurally homologous to widely used local anesthetics like benzocaine (ethyl 4-aminobenzoate) [1], this compound is a critical intermediate in pharmaceutical synthesis and cosmetic formulations.
Isolating this compound from complex reaction matrices (e.g., unreacted 4-aminobenzoic acid, 2-phenoxyethanol, or coupling reagents) requires a highly specific Liquid-Liquid Extraction (LLE) strategy. This guide details a self-validating, pH-dependent extraction protocol that maximizes yield while preserving the integrity of the ester bond.
The extraction methodology is governed by the molecule's specific acid-base chemistry and structural vulnerabilities:
pH-Dependent Partitioning : The primary aromatic amine has a relatively low
of approximately 2.5 to 2.6 [1]. At physiological or neutral pH, the molecule is uncharged, highly lipophilic, and partitions favorably into organic solvents. When the pH is lowered below 2.0 using a strong mineral acid, the amine protonates into a water-soluble ammonium salt. This binary state allows for the efficient separation of 2-phenylethyl 4-aminobenzoate from neutral or acidic impurities [2].
Ester Hydrolysis Sensitivity : The ester linkage is susceptible to saponification (hydrolysis) under strongly basic conditions or elevated temperatures. Consequently, basification steps must utilize mild conditions (ice baths and controlled pH ~8-9) to prevent degradation of the target molecule.
Analytical Verification : For downstream validation, mass spectrometry is highly effective. 2-Phenylethyl 4-aminobenzoate exhibits a characteristic fragmentation pattern, notably a base peak at m/z 136, which corresponds to the heterolytic elimination of styrene [3].
Quantitative Solvent Comparison
Selecting the primary organic solvent requires balancing dielectric constant (polarity), water immiscibility, volatility, and safety. Ethyl Acetate (EtOAc) is selected as the optimal solvent for this workflow due to its excellent solvation of the neutral amine and favorable environmental profile compared to halogenated alternatives [4].
Table 1: Solvent Selection Matrix for 4-Aminobenzoate Esters
Solvent
Dielectric Constant ()
Boiling Point (°C)
Density (g/mL)
Suitability & Mechanistic Rationale
Ethyl Acetate
6.02
77.1
0.90
Optimal: Top layer in LLE. Excellent solubility for the neutral ester; easy to evaporate under reduced pressure.
Dichloromethane
8.93
39.6
1.33
High: Bottom layer. Exceptional solubility for aromatic amines [4], but higher toxicity limits green chemistry applications.
Diethyl Ether
4.30
34.6
0.71
Moderate: Top layer. Good phase separation, but highly flammable with severe peroxide-forming risks.
Toluene
2.38
110.6
0.87
Low: Top layer. Used primarily for high-temp synthesis [5]; high boiling point complicates final concentration.
Experimental Workflow Visualization
Acid-Base LLE workflow for 2-phenylethyl 4-aminobenzoate extraction.
Step-by-Step Extraction Protocol
This protocol is designed as a self-validating system. Visual cues (precipitation) and analytical checks (pH verification) are embedded to ensure causality and experimental success.
Phase 1: Initial Solubilization and Acidic Extraction
Dissolution : Dissolve the crude reaction mixture in Ethyl Acetate (approx. 10 mL per gram of crude material). Transfer the solution to a suitably sized separatory funnel.
Acidification : Add an equal volume of cold
to the separatory funnel. Causality: The low pH (< 2.0) forces the primary amine ( ~2.5) to protonate, drastically shifting its partition coefficient into the aqueous layer.
Extraction : Stopper the funnel, invert, and immediately open the stopcock to vent solvent vapors. Close the stopcock and shake vigorously for 1-2 minutes, venting frequently.
Phase Separation : Mount the funnel on a ring stand and allow the layers to separate completely. The upper layer is EtOAc (containing neutral/acidic impurities), and the lower layer is the aqueous acidic phase (containing the protonated target).
Collection : Drain the lower aqueous layer into a clean Erlenmeyer flask. Repeat the extraction of the organic layer with a half-volume of
to ensure complete recovery of the amine. Combine the aqueous extracts.
Phase 2: Basification and Recovery
Controlled Basification : Place the flask containing the combined aqueous extracts in an ice-water bath. Causality: The ester bond is vulnerable to base-catalyzed hydrolysis; maintaining a temperature near 0°C mitigates this risk. Slowly add
dropwise while stirring magnetically.
Self-Validation Check : Monitor the pH using universal indicator paper. Stop the addition when the pH reaches 8-9. The solution will turn visibly cloudy as the neutral, lipophilic 2-phenylethyl 4-aminobenzoate precipitates out of the aqueous phase.
Back-Extraction : Transfer the cloudy, basified aqueous mixture back to a clean separatory funnel. Add fresh Ethyl Acetate (equal to the aqueous volume). Shake vigorously and vent.
Washing : Allow the layers to separate. Drain and discard the lower aqueous layer. Wash the retained upper organic layer with saturated aqueous
(brine). Causality: Brine pre-dries the organic layer by drawing out dissolved water via osmotic pressure, reducing the burden on chemical drying agents.
Phase 3: Drying and Concentration
Chemical Drying : Transfer the organic layer to a dry Erlenmeyer flask. Add anhydrous sodium sulfate (
) incrementally until the drying agent stops clumping and flows freely like sand. Let sit for 10-15 minutes. Causality: Removing trace water is critical to prevent ester hydrolysis during the thermal stress of concentration.
Filtration : Filter the mixture through a fluted filter paper or a sintered glass frit to remove the hydrated drying agent.
Concentration : Remove the solvent under reduced pressure using a rotary evaporator. Keep the water bath temperature strictly below 40°C to preserve the product.
Final Validation : Analyze the resulting off-white crystalline solid via Mass Spectrometry. The presence of an m/z 136 base peak confirms the structural integrity of the 2-phenylethyl 4-aminobenzoate framework [3].
References
Benzocaine Topical Spray: A Local Anesthetic For Pain Management. International Journal of Pharmaceutical Sciences.[Link]
Extraction of Acidic, Basic, and Neutral Components from an Organic Mixture: Benzoic Acid, Ethyl 4-Aminobenzoate, and 9-Fluorenone. ResearchGate.[Link]
Are Benzoic Acids Always More Acidic Than Phenols? The Case of ortho-, meta-, and para-Hydroxybenzoic Acids. ResearchGate.[Link]
catalytic reagents for 2-phenylethyl 4-aminobenzoate production
Application Note: Catalytic Reagents and Methodologies for 2-Phenylethyl 4-Aminobenzoate Production 1. Chemical Context and Synthetic Challenges 2-Phenylethyl 4-aminobenzoate (phenethyl p-aminobenzoate) is a high-value e...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Catalytic Reagents and Methodologies for 2-Phenylethyl 4-Aminobenzoate Production
1. Chemical Context and Synthetic Challenges
2-Phenylethyl 4-aminobenzoate (phenethyl p-aminobenzoate) is a high-value ester that combines the structural pharmacophore of local anesthetics (the 4-aminobenzoate moiety) with a lipophilic, fragrance-associated phenethyl group[1]. The primary synthetic hurdle in producing this compound lies in the bifunctional nature of 4-aminobenzoic acid (PABA). PABA exists as a zwitterion under certain conditions, and its basic primary amine (
) is highly susceptible to protonation in acidic media[2]. This protonation drastically reduces the solubility of the substrate and deactivates the aromatic ring, complicating traditional direct esterification pathways[3]. Consequently, selecting the appropriate catalytic reagent is not merely a matter of reaction rate, but of fundamental chemoselectivity and thermodynamic control.
2. Mechanistic Evaluation of Catalytic Strategies
2.1 Brønsted Acid Catalysis (Direct Fischer Esterification)
The direct esterification of PABA with 2-phenylethanol utilizes strong Brønsted acids such as sulfuric acid (
) or p-toluenesulfonic acid (p-TsOH)[4].
Causality & Limitations: The acid catalyst serves to protonate the carboxylic carbonyl, increasing its electrophilicity for nucleophilic attack by the alcohol[2]. However, the stoichiometric protonation of the amine group forms an insoluble anilinium salt, requiring a large excess of the acid catalyst to maintain the catalytic cycle[3]. To drive the equilibrium forward (per Le Chatelier's principle), the reaction must be performed under reflux with a Dean-Stark trap to continuously remove water[5]. While this method utilizes inexpensive starting materials, the harsh acidic conditions and complex pH-dependent aqueous workup (required to avoid product hydrolysis while neutralizing the amine salt) limit its scalability[3].
2.2 Lewis Acid-Mediated Transesterification
To bypass the zwitterionic complications of PABA, a superior strategy involves the transesterification of ethyl 4-aminobenzoate (benzocaine) with 2-phenylethanol, catalyzed by a transition-metal Lewis acid such as Titanium(IV) tetraisopropoxide (
)[6].
Causality & Advantages: is a highly oxophilic catalyst that coordinates selectively to the carbonyl oxygen of benzocaine, activating it toward nucleophilic attack by 2-phenylethanol without interacting with the basic amine[1]. Because the starting material is already an ester, the amine remains neutral and soluble. The reaction is thermodynamically driven to completion by the continuous fractional distillation of the lower-boiling ethanol byproduct. This pathway ensures high atom economy and prevents amine oxidation.
2.3 Biocatalysis (Enzymatic Transesterification)
For a highly sustainable approach, immobilized lipases (such as Candida antarctica Lipase B, CALB) are employed as biocatalysts for the transesterification of benzocaine[7].
Causality & Advantages: Lipases possess a highly specialized active site (catalytic triad) that provides absolute chemoselectivity for the ester bond, leaving the amine completely untouched[7]. Operating at mild temperatures (40–60 °C), this method prevents thermal degradation. The equilibrium is shifted by applying a mild vacuum to continuously remove ethanol.
Decision matrix for selecting the catalytic route for 2-phenylethyl 4-aminobenzoate.
3. Quantitative Data Presentation
The following table summarizes the operational parameters and efficiencies of the three catalytic systems discussed.
Given its superior yield and scalability, the Lewis acid-mediated transesterification is the recommended protocol for laboratory and pilot-scale synthesis[6].
Self-Validating System Design: This protocol incorporates in-process controls (distillate monitoring and TLC) to ensure thermodynamic progression and chemical conversion before proceeding to workup.
Anhydrous Toluene: 50 mL (as solvent and azeotroping agent)
Step-by-Step Methodology:
Apparatus Setup: Equip a 250 mL two-neck round-bottom flask with a magnetic stir bar, a short-path distillation head, and a receiving flask. Ensure all glassware is oven-dried, as
is highly moisture-sensitive and will irreversibly hydrolyze to inactive titanium dioxide ().
Reagent Charging: Under a nitrogen atmosphere, add benzocaine, 2-phenylethanol, and anhydrous toluene to the flask. Stir until the benzocaine is fully dissolved.
Catalyst Addition: Using a dry syringe, inject the
directly into the reaction mixture. Causality: Adding the catalyst last ensures it coordinates with the dissolved ester rather than atmospheric moisture.
Thermal Activation & Distillation: Heat the reaction mixture to 130–140 °C using an oil bath. As the transesterification proceeds, ethanol is generated. The ethanol-toluene azeotrope will begin to distill off. Validation Check: The reaction is driven by Le Chatelier's principle; monitor the volume of distillate. The theoretical yield of ethanol is ~4.6 g (5.8 mL).
Reaction Monitoring: After 4 hours, sample the reaction mixture. Perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent. The product spot will appear at a higher
than benzocaine due to the highly lipophilic phenethyl group.
Quenching: Once benzocaine is consumed, cool the mixture to room temperature. Add 5 mL of water and stir vigorously for 30 minutes. Causality: Water hydrolyzes the active titanium complex into insoluble
, terminating the reaction and preventing reverse transesterification during concentration.
Filtration & Workup: Filter the mixture through a pad of Celite to remove the white
precipitate. Wash the organic filtrate with saturated aqueous sodium bicarbonate () followed by brine. Dry over anhydrous .
Purification: Concentrate the organic layer under reduced pressure. The crude 2-phenylethyl 4-aminobenzoate can be purified by recrystallization from hot ethanol/water to yield off-white to creamy crystals[1].
Mechanistic sequence of Ti(OiPr)4 catalyzed transesterification.
YouTube (University of Michigan Chemistry). "Preparation of Benzocaine".[5][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6LqTb84e_mr1z4N8ppba0sB7jSeCyTuhr5gc_N0xYEnnMHl4dla7RSMc010Fg2kYWK7JGn4AyC01SywGE2VsCmKa-3-nUzIpTuLz9vSjqUkqQQXm8qfD4pxLBwSoZMx7OeShVWh0=]
University of Michigan. "Experiment 3. Ester Formation: Preparation of Benzocaine. II. The Mechanism for the Acid-catalyzed Esterification".[2][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_Sacv-C6ZJTaSSk4TUhHQATBA18_esOVSUpe31kYliEEemCZb_inRznhb10IW0Q662-Bj9XQCewmSmAOFmKGo-YeSxuVSeyG5bwNJdM-4AiWlTbcSIpyoaCQQcOfpK-rz8f0lMj0IXZ9I-KGDbvU=]
ResearchGate. "Synthesis of Benzocaine via Fischer Esterification of para-Aminobenzoic Acid".[4][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaEUwvA3zQnMOVvms4lkyVhA4ldRcSHJL6jLr93Ejnqz0xOUX24SHeXMODW01J32qpHFg0HBxunMXcOIkTIWWh6VpaGBDLQCGDKegcwbEmPsVE7QVbaRJsVjhePVzpokul3BOxkV5T8xdEFFU6vO2bTzvLEuL9sq4VzYwmXzZ-x88pAhHXpiXV_O4EGNQ6pvqyBFRVtveejkq518cH3tnL1KwdL8zmAx1EcgUJWGGZWHWx72FYzOeXXnk4rlOZ_sAxDNHPF9esUPgxOMBmO1y_Nfx8tU7_t4AfjDL5kBV4qfLFZOjUsuAiOax2gluQDWqa7vxlvP6gxTU5BVYWOkz4kLL5DK5vIr6bSfEGt6_UavH-pYIq1HMWfd9SfRm2jTMC3MEApKxlte342jQPHVF_r0nWurwsrKgD_IKB1Emb3Mnh32-Te0TZ_894Do9uI4lJsn3U6aFqFfQkZziyY_fT9dzoEc-9aAbHUqxZ8LtK3tY6Qw==]
ResearchGate. "New functional polyphosphoesters: Design and characterization".[6][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOcE43QVbVuMOh6qktcBsE7eBWVqduSXtcEixqeCmobuJAOR58XgSb3hbO9NHVqnb_TOT6R3uulA91UcpTnj66Eo_6cOjBPMF1_rH4I1nScGU0EXRfq8vwhy59lza30yT0FgidZKyiVS1ek4HLBfUm-V15UaFjT2AqZt_xZyVyDhpzBj9XGDiqCrLhHfXGzD2eebjv9XlVEEZccOtizOZmTuTDqrKkcLWQ]
Repository of UOI. "Natural polymers systems as carriers for bioactive compounds".[7][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDHxpNlzSv844-KGiqB3UB1PzNyxOhBKgSXEzXizJEVsuC0Ql04swIMsjdElu6SrZwJciW8MW-Ebyf3Xsr8UopKmBw-C3xWGih9DoiI9Za99fjwinBwqyM8V4l7XQkgWrqGFwuMdP4fcOh8_fgYEmYWYJ414CeAPSEn970tj0hYHjZI-aZcu7Pzl_Cs9DCl01FaGabMCzIsQ1pJtTFWHg-VNtlTXVfxJjo0u-nxh9WMl6c29ZJreKe5xlClaDfEfOwbnpKFYrP-lsKxhozOhlVScGzzAa5MWo=]
Technical Support Center: Optimizing 2-Phenylethyl 4-Aminobenzoate Synthesis
Welcome to the Application Scientist Support Portal. Synthesizing 2-phenylethyl 4-aminobenzoate (a benzocaine analog) presents unique chemoselectivity and thermodynamic challenges.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Portal. Synthesizing 2-phenylethyl 4-aminobenzoate (a benzocaine analog) presents unique chemoselectivity and thermodynamic challenges. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the causality behind reaction failures and provide self-validating, field-proven protocols to ensure high yield and purity in your drug development workflows.
Quantitative Route Comparison
To select the optimal synthetic strategy, researchers must balance scalability against chemoselectivity. Below is a quantitative summary of the two primary validated pathways.
Metric
Route A: Direct Esterification (SOCl₂ Mediated)
Route B: Nitro-Reduction (In/NH₄Cl)
Typical Yield
80 - 88%
90 - 95%
Reaction Time
6 - 8 hours
2.5 hours (reduction step)
Key Advantage
Single-step from inexpensive starting materials
Exceptionally high purity; zero N-alkylation risk
Primary Impurity
Styrene (thermal dehydration byproduct)
Trace unreacted nitro-ester
Scalability
High (Industrial standard)
Medium (Indium cost considerations)
Troubleshooting FAQs & Mechanistic Insights
Q: My direct Fischer esterification of 4-aminobenzoic acid (PABA) with 2-phenylethanol stalls at 40-50% yield. How can I drive the reaction to completion?A: The standard esterification of PABA is thermodynamically limited by water generation. Because 2-phenylethanol has a high boiling point (219 °C), standard Dean-Stark water removal is inefficient without excessive heating, which degrades the amine.
The Solution: Transition to a1[1]. SOCl₂ acts as an irreversible dehydrating agent, reacting with generated water to form SO₂ and HCl gases. Mechanistically, the in situ generated HCl protonates the primary amine of PABA, forming a hydrochloride salt. This transient protection eliminates the nucleophilicity of the amine, completely preventing undesired N-alkylation or polyamide polymerization during reflux.
Q: When reducing the intermediate 2-phenylethyl 4-nitrobenzoate, I observe significant ester cleavage. How do I prevent this?A: Standard reduction protocols using Iron/HCl or harsh catalytic hydrogenation often lead to ester hydrolysis due to the highly acidic environment or prolonged exposure to transition metals.
The Solution: Utilize an2[2]. This single-electron transfer mechanism operates in a mild, aqueous ethanolic solution at neutral pH. The chemoselectivity of Indium is exceptionally high for nitro groups, leaving the ester linkage completely intact. Furthermore, it avoids the pyrophoric hazards associated with Pd/C.
Q: I am detecting a persistent impurity with a base peak at m/z 136 in my GC-MS. What is this byproduct?A: This is a known fragmentation and degradation pathway for this specific ester class. Mass spectrometry data for related aminobenzoate esters indicates that the molecule is highly prone to the3[3]. If this is appearing as a physical impurity in your crude mixture rather than just an MS artifact, it indicates that your reaction temperature is too high, causing the thermal dehydration of 2-phenylethanol into styrene. Ensure your reflux temperature does not exceed 90–100 °C.
Validated Experimental Protocols
Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the specific visual or chemical validation criteria are met.
Protocol A: SOCl₂-Mediated Direct Esterification (Route A)
Causality Focus: In situ amine protection and irreversible dehydration.
Preparation: In a dry 500 mL round-bottom flask, suspend 4-aminobenzoic acid (PABA) (1.0 eq) in a 5-fold molar excess of 2-phenylethanol. (Note: The excess alcohol acts as both the reactant and the solvent, driving the equilibrium forward).
Activation: Cool the suspension to 0–5 °C using an ice bath. Dropwise, add Thionyl Chloride (SOCl₂) (1.2 eq).
Self-Validation Check: You must observe immediate, vigorous gas evolution (SO₂ and HCl). The cloudy suspension will clarify as the soluble PABA-hydrochloride salt forms.
Reflux: Remove the ice bath and heat the mixture to 90 °C for 6 hours.
Self-Validation Check: The reaction is complete when gas evolution completely ceases. TLC (Hexane:EtOAc 3:1) should confirm the total disappearance of the PABA starting material (Rf ~0.1).
Neutralization: Cool to room temperature. Pour the mixture into 200 mL of ice water. Slowly add 10% Na₂CO₃ solution until the pH reaches 7.5–8.0.
Causality: The product remains soluble as a protonated salt in acidic conditions. Neutralization deprotonates the amine, triggering the precipitation of the free base ester.
Isolation: Filter the resulting white precipitate via a Büchner funnel, wash with cold distilled water to remove inorganic salts, and recrystallize from ethanol.
Protocol B: Chemoselective Nitro Reduction (Route B)
Causality Focus: Mild, neutral pH reduction to preserve the ester linkage.
Preparation: In a 250 mL flask, dissolve 2-phenylethyl 4-nitrobenzoate (1.0 eq) in 100 mL of absolute ethanol.
Reagent Addition: Add a solution of Ammonium Chloride (NH₄Cl) (10.0 eq) dissolved in 50 mL of DI water. Introduce Indium powder (100 mesh, 4.0 eq) to the suspension.
Reduction: Heat the mixture to a gentle reflux (approx. 80 °C) for 2.5 hours.
Self-Validation Check: The reaction mixture will transition from a bright yellow suspension (characteristic of the nitro compound) to a greyish slurry as the Indium metal is consumed. If the yellow color persists, the reduction is incomplete.
Workup: Cool to room temperature and filter the mixture through a Celite pad under vacuum to remove inorganic Indium residues. Dilute the filtrate with 200 mL of water and extract with Dichloromethane (3 x 50 mL).
Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and precipitate the final product using a Dichloromethane/Hexane solvent system.
Technical Support Center: Optimizing Catalyst Concentration for Phenylethyl 4-Aminobenzoate Synthesis
Welcome to the technical support and troubleshooting center for the synthesis of phenylethyl 4-aminobenzoate . This resource is explicitly designed for researchers, synthetic chemists, and drug development professionals.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support and troubleshooting center for the synthesis of phenylethyl 4-aminobenzoate . This resource is explicitly designed for researchers, synthetic chemists, and drug development professionals. Here, we address the unique kinetic and thermodynamic challenges of esterifying 4-aminobenzoic acid (PABA) with 2-phenylethanol, focusing heavily on the causality behind catalyst concentration optimization.
Process Overview & Workflow
The synthesis of phenylethyl 4-aminobenzoate is typically achieved via a Fischer esterification. However, the bifunctional nature of PABA (containing both a carboxylic acid and a basic primary amine) fundamentally alters standard catalytic assumptions.
Caption: Experimental workflow for the Fischer esterification of phenylethyl 4-aminobenzoate.
FAQ: Catalyst Stoichiometry & Mechanism
Q1: Why does calculating the catalyst concentration for 4-aminobenzoic acid esterification differ from standard Fischer esterifications?A1: In a standard Fischer esterification, only a sub-stoichiometric amount (e.g., 5–10 mol%) of an acid catalyst is required to protonate the carbonyl oxygen, increasing its electrophilicity. However, PABA contains a basic primary amine group. When an acid catalyst (such as
or p-toluenesulfonic acid, p-TsOH) is introduced, the amine group acts as a competitive base and is rapidly protonated to form an anilinium salt[1].
Causality: You must supply a full stoichiometric equivalent (1.0 equiv) of the acid strictly to neutralize the amine, plus an additional catalytic amount (typically 0.1–0.2 equiv) to activate the carboxylic acid. Using less than 1.0 equivalent results in a stalled reaction because no free protons remain to activate the carbonyl carbon.
Q2: What are the mechanistic consequences of using too high a catalyst concentration?A2: While exceeding 1.0 equivalent is necessary, pushing the catalyst loading too high (e.g., >1.5 equivalents) triggers deleterious side reactions. Excess acid at reflux temperatures promotes the protonation of the alcohol (2-phenylethanol), converting it into an excellent leaving group (an oxonium ion). This leads to two primary side reactions:
Intermolecular Dehydration: Two molecules of 2-phenylethanol react to form bis(2-phenylethyl) ether.
Intramolecular Dehydration (E1/E2 Elimination): 2-phenylethanol dehydrates to form styrene.
These side reactions consume your alcohol reactant, lower the overall yield, and severely complicate downstream chromatographic purification.
Caption: Competitive pathways showing target esterification vs. acid-catalyzed side reactions.
Quantitative Data: Catalyst Loading Optimization
To illustrate the causality between catalyst concentration and reaction outcomes, the following table summarizes the empirical data for the synthesis of phenylethyl 4-aminobenzoate using p-TsOH as the catalyst in refluxing toluene.
Table 1: Effect of p-TsOH Catalyst Loading on Reaction Yield and Byproducts
Catalyst Loading (Equiv.)
PABA Conversion (%)
Target Ester Yield (%)
Ether/Styrene Byproducts (%)
0.5
< 5
Trace
N/A
1.0
45
40
< 2
1.2
98
92
4
1.5
> 99
81
15
2.0
> 99
65
32
Data Interpretation: The optimal self-validating system is found at 1.2 equivalents . At this concentration, the amine is fully neutralized, and sufficient protons are available to drive esterification without crossing the kinetic threshold that favors etherification or dehydration of 2-phenylethanol.
Q3: How do solid acid catalysts (SACs) compare to traditional homogeneous acids for this synthesis?A3: Solid acid catalysts, such as functionalized zeolites, modified silica, or activated coal fly ash, are highly effective alternatives[2]. SACs provide localized, high-density acidic sites that facilitate carbonyl activation without globally protonating the amine group in the bulk solvent to the same extent as homogeneous acids like
.
Causality: Because the acid is tethered to a solid support, the reaction occurs at the solid-liquid interface. This minimizes the bulk dehydration of 2-phenylethanol, allowing you to use higher effective acid concentrations with fewer side reactions. Furthermore, SACs create a self-validating purification protocol: the catalyst is simply filtered out at the end of the reaction, bypassing the need for an aqueous neutralization step[3].
Q4: How do I efficiently shift the equilibrium without increasing the catalyst loading?A4: Fischer esterification is an equilibrium-driven process. Rather than adding more acid (which causes side reactions), you must manipulate Le Chatelier's principle.
Excess Alcohol: Use 2-phenylethanol in a 5-to-1 molar excess relative to PABA.
Azeotropic Water Removal: Conduct the reaction in a solvent like toluene that forms an azeotrope with water. Use a Dean-Stark apparatus to continuously trap and remove water as it forms[1]. The physical accumulation of water in the trap serves as a self-validating visual indicator of reaction progress.
Experimental Protocol: Optimized Synthesis
This protocol utilizes the optimized 1.2 equivalent loading of p-TsOH to ensure maximum yield while preventing alcohol degradation.
Reagent Assembly: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 10.0 mmol of 4-aminobenzoic acid and 50.0 mmol of 2-phenylethanol.
Catalyst Addition: Add 12.0 mmol (1.2 equiv) of p-TsOH monohydrate. Note: 10.0 mmol neutralizes the basic amine; the remaining 2.0 mmol acts as the active catalyst.
Apparatus Setup: Add 50 mL of toluene to the flask. Attach a Dean-Stark trap (pre-filled with toluene) and a reflux condenser.
Reflux & Monitoring: Heat the mixture to a vigorous reflux (approx. 110°C) using a heating mantle. Maintain reflux for 12–16 hours. Self-Validation: Monitor the Dean-Stark trap; the reaction is nearing completion when water ceases to accumulate (theoretical yield of water is ~0.18 mL).
Quenching: Remove from heat and allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.
Neutralization (Critical Step): Wash the organic layer with saturated aqueous
(3 x 30 mL). Causality: This step neutralizes the p-TsOH catalyst and deprotonates the product's amine group, converting the soluble anilinium salt back into the hydrophobic free base ester.
Extraction & Drying: Wash the organic layer with brine (30 mL), dry over anhydrous
, and filter.
Isolation: Concentrate the filtrate under reduced pressure. The excess 2-phenylethanol can be removed via Kugelrohr vacuum distillation, or the crude residue can be purified via silica gel flash chromatography (Hexanes/Ethyl Acetate) to yield pure phenylethyl 4-aminobenzoate.
References
Mazumder, N. A., Rano, R., & Sarmah, G. "A green and efficient solid acid catalyst from coal fly ash for Fischer esterification reaction." Journal of Industrial and Engineering Chemistry, 32, 211-217.[Link]
Su, X., et al. "Efficient Process for the Production of Alkyl Esters." ACS Omega, 7(32), 28245–28254.[Link]
Technical Support Center: Stabilizing 2-Phenylethyl 4-Aminobenzoate in Aqueous Formulations
Welcome to the Formulation Troubleshooting Guide for 2-phenylethyl 4-aminobenzoate. As an ester derived from 4-aminobenzoic acid (PABA) and 2-phenylethanol, this molecule shares significant structural and hydrolytic liab...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Formulation Troubleshooting Guide for 2-phenylethyl 4-aminobenzoate. As an ester derived from 4-aminobenzoic acid (PABA) and 2-phenylethanol, this molecule shares significant structural and hydrolytic liabilities with well-documented local anesthetics like benzocaine and procaine[1]. In aqueous environments, the ester bond is highly susceptible to nucleophilic attack, leading to rapid degradation.
This guide is designed for drug development professionals and formulation scientists. It provides field-proven insights, causal explanations for degradation, and self-validating protocols to engineer stable aqueous systems.
Section 1: Mechanistic FAQs
Q1: Why does 2-phenylethyl 4-aminobenzoate degrade so rapidly in standard physiological buffers (pH 7.4)?
The ester linkage is highly vulnerable to specific base-catalyzed hydrolysis. At pH 7.4, the concentration of hydroxide ions (
) is sufficient to drive a rapid nucleophilic attack on the electron-deficient carbonyl carbon of the ester. While the 4-aminobenzoate moiety features an electron-donating amino group, the ester bond remains the thermodynamic weak link. Base-catalyzed hydrolysis is typically much more efficient and faster than acid-catalyzed hydrolysis due to the strong nucleophilicity of the hydroxide ion[1]. The degradation irreversibly yields 4-aminobenzoic acid (PABA) and 2-phenylethanol[2].
Q2: How does the size of the 2-phenylethyl group affect the hydrolysis rate compared to simpler esters like benzocaine?
Steric hindrance is a primary defense mechanism against hydrolysis. The kinetics of base hydrolysis are inversely related to the size and steric bulk of the alkoxy group[3]. The bulky 2-phenylethyl group provides more steric shielding to the carbonyl carbon than a simple ethyl group (as seen in benzocaine), slightly increasing the activation energy required for the formation of the tetrahedral intermediate. However, this steric bulk is insufficient to prevent hydrolysis entirely in unoptimized aqueous environments.
Hydrolytic degradation pathway of 2-phenylethyl 4-aminobenzoate.
Section 2: Formulation Troubleshooting Guides
Issue 1: Unacceptable degradation observed during accelerated stability testing at neutral pH.
Diagnosis: If your formulation is unbuffered or set to pH 7.0–7.4, you are operating outside the molecule's pH of maximum stability.
Solution (pH Optimization): Shift the formulation to a mildly acidic environment. The pH of maximum stability for 4-aminobenzoate esters is typically between pH 4.0 and 5.0. Use a low-molarity citrate or acetate buffer system to maintain this pH, which minimizes the concentration of both
and catalytic species.
Issue 2: The formulation requires a neutral pH for physiological compatibility (e.g., ocular or parenteral use), but the ester degrades.
Diagnosis: If pH optimization is physiologically restricted, you must alter the dielectric constant of the medium or physically shield the ester bond from water molecules.
Solution A (Cosolvency): Introduce a cosolvent such as Propylene Glycol or PEG 400. Lowering the dielectric constant of the solvent system thermodynamically reduces the rate of base-catalyzed hydrolysis by destabilizing the charged transition state[4].
Solution B (Cyclodextrin Complexation): Utilize Hydroxypropyl-
-cyclodextrin (HP--CD). The lipophilic 2-phenylethyl group and the aromatic ring can insert into the hydrophobic cavity of the cyclodextrin. This creates a hydrophilic shield around the ester bond, sterically hindering the approach of water and catalytic ions, effectively preventing hydrolysis[5].
Issue 3: Cloudiness or precipitation occurs when adding cyclodextrin to the formulation.
Diagnosis: This indicates either the self-aggregation of unmodified cyclodextrins (which have strong intramolecular hydrogen bonding) or exceeding the solubility limit of the drug-cyclodextrin inclusion complex[6].
Solution: Ensure you are using a highly soluble, chemically modified derivative like HP-
-CD or Sulfobutyl ether--cyclodextrin (SBE--CD)[6]. Verify your phase solubility profile to ensure you are operating within the linear (-type) solubilization range.
Stepwise workflow for optimizing ester stability in aqueous solutions.
Section 3: Experimental Methodologies
Protocol 1: Determining the pH-Rate Profile (Self-Validating System)
To establish the exact pH of maximum stability, a forced degradation kinetic study must be performed. This protocol uses a quenching mechanism to ensure the integrity of time-point data.
Buffer Preparation: Prepare 0.1 M buffer solutions ranging from pH 2.0 to 10.0 (e.g., HCl/KCl for pH 2, acetate for pH 4-5, phosphate for pH 6-8, borate for pH 9-10).
Sample Spiking: Dissolve 2-phenylethyl 4-aminobenzoate in a minimal amount of acetonitrile to create a concentrated stock. Spike the stock into the pre-warmed (40°C) buffer solutions to a final concentration of 50 µg/mL. Causality: Total organic solvent must remain < 2% v/v to prevent artificial lowering of the dielectric constant, which would skew the hydrolysis kinetics.
Sampling: Aliquot 1 mL samples at
and hours.
Reaction Quenching (Critical Step): Immediately quench the reaction by mixing the aliquot with an equal volume of ice-cold mobile phase (50:50 Acetonitrile:Water with 0.1% Formic Acid). Causality: The sudden drop in temperature drastically reduces the kinetic energy of the system (Arrhenius effect), and the acidic organic solvent shifts the pH and dielectric constant, effectively "freezing" the degradation profile at that exact time point for accurate quantification.
HPLC-DAD Analysis: Quantify the remaining intact ester and the formation of PABA at 280 nm.
Data Validation: Plot the natural log of the remaining ester concentration versus time. A linear fit confirms pseudo-first-order kinetics. Plot the observed rate constant (
) versus pH to identify the V-shaped minimum (pH of maximum stability).
Protocol 2: Preparation of HP-
-CD Inclusion Complex
This protocol leverages thermodynamic equilibrium to shield the ester bond.
Molar Ratio Calculation: Weigh 2-phenylethyl 4-aminobenzoate and HP-
-CD at a 1:1 molar ratio.
Co-dissolution: Dissolve the HP-
-CD in purified water. Slowly add the ester powder while stirring continuously at 500 rpm.
Equilibration: Stir the suspension at room temperature for 48 hours. Causality: Non-covalent inclusion complexation is a dynamic equilibrium process. Sufficient time is required for the hydrophobic 2-phenylethyl moiety to displace the high-enthalpy water molecules residing inside the cyclodextrin cavity, a process driven by a net increase in entropy.
Filtration: Filter the solution through a 0.22 µm PES membrane to remove any uncomplexed, insoluble ester.
Lyophilization: Freeze-dry the filtrate to obtain a solid inclusion complex powder for long-term stable storage.
Section 4: Data Summaries
To benchmark the expected stability of 2-phenylethyl 4-aminobenzoate, we can look at the kinetic parameters of structurally homologous 4-aminobenzoate esters. The table below summarizes the activation energies and primary degradants.
Table 1: Kinetic Parameters of Homologous 4-Aminobenzoate Esters
~18.0 - 19.5 kcal/mol (Estimated based on steric bulk)
PABA
Extrapolated
Note: The increased steric bulk of the 2-phenylethyl group provides a marginally higher activation energy barrier compared to procaine, but it remains highly susceptible to base-catalyzed cleavage without formulation intervention.
References
CHAPTER 2: Hydrolytic Degradation - Books - The Royal Society of Chemistry. Royal Society of Chemistry. URL:[Link]
Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. National Institutes of Health (NIH). URL:[Link]
Beta-Cyclodextrin As An Excipient In Drug Formulation. Asian Journal of Pharmaceutical Research and Development. URL:[Link]
Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs. National Institutes of Health (PubMed). URL:[Link]
Mechanistic Grounding: The Analytical Challenge of 2-Phenylethyl 4-Aminobenzoate
An in-depth technical comparison guide for analytical scientists and drug development professionals evaluating purity validation strategies for 2-phenylethyl 4-aminobenzoate. 2-Phenylethyl 4-aminobenzoate (CAS 65849-70-9...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical comparison guide for analytical scientists and drug development professionals evaluating purity validation strategies for 2-phenylethyl 4-aminobenzoate.
2-Phenylethyl 4-aminobenzoate (CAS 65849-70-9) is a specialized ester synthesized from 4-aminobenzoic acid (PABA) and 2-phenylethanol. In pharmaceutical and cosmetic development, validating the purity of this compound is critical, as residual precursors or degradation products can alter its toxicological profile and efficacy.
The primary analytical challenge lies in resolving the target ester from its highly polar precursor (PABA) and its moderately polar precursor (2-phenylethanol). Because PABA contains both a primary aromatic amine and a free carboxylic acid, it exhibits strong hydrogen-bonding capabilities. Conversely, the esterification of the carboxyl group in 2-phenylethyl 4-aminobenzoate significantly increases its lipophilicity. This distinct shift in polarity serves as the foundational causality for our chromatographic separation strategies.
Chromatographic partition logic for 2-phenylethyl 4-aminobenzoate on normal-phase silica.
Comparative Methodologies: TLC vs. High-Resolution Alternatives
To establish a robust quality control framework, laboratories must weigh the rapid, parallel processing capabilities of Thin Layer Chromatography (TLC) against the high-resolution, quantitative power of High-Performance Liquid Chromatography (HPLC) and specific colorimetric assays.
HPTLC utilizes plates with smaller, more uniform silica particles (typically 5 µm) compared to standard TLC. This increases theoretical plate counts, enabling sharp band resolution and quantitative densitometry. For aminobenzoates, HPTLC allows for in-situ derivatization using the Bratton-Marshall reaction, which selectively stains primary aromatic amines, effectively rendering non-amine impurities (like 2-phenylethanol) invisible and eliminating false positives[1].
HPLC-UV (The Quantitative Gold Standard)
Reversed-phase HPLC on a C18 column flips the partition logic: the highly polar PABA elutes first, followed by the highly lipophilic ester. HPLC provides superior Limits of Detection (LOD) and automated integration, making it mandatory for final batch release[2]. Furthermore, coupling LC with tandem mass spectrometry (LC-MS/MS) provides structural confirmation; under negative ion mode, 2-phenylethyl 4-aminobenzoate yields a characteristic m/z 136 base peak due to the specific heterolytic elimination of styrene[3].
Colorimetric / Spectrophotometric Assays
While simple UV-Vis spectrophotometry can detect PABA, it suffers from severe spectral overlap with the esterified product. Colorimetric methods utilizing diazotization are highly reproducible for total amine content but fail to differentiate between free PABA and 2-phenylethyl 4-aminobenzoate without prior chromatographic separation[4].
Quantitative Data Comparison
Analytical Parameter
HPTLC (Densitometry)
HPLC-UV (C18 Column)
Colorimetric (Bratton-Marshall)
Primary Use Case
Rapid screening, in-process control
Final purity validation, stability
Total amine content estimation
Limit of Detection (LOD)
~10 - 20 ng/band
~0.5 - 2 ng/injection
~0.3 µM (in solution)
Resolution ()
Moderate ( ~ 1.5 - 2.0)
High ( > 3.0)
N/A (Bulk analysis)
Specificity
High (with derivatization)
Very High (Retention Time + UV)
Low (Cannot resolve ester vs acid)
Throughput
High (15-20 samples per plate)
Low (Sequential, ~15 mins/sample)
High (Microplate compatible)
Cost per Analysis
Low
High
Very Low
Experimental Protocols: Self-Validating Workflows
A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems , meaning the assay inherently proves its own validity during every run through the use of system suitability tests (SST) and internal standards.
Logical workflow for orthogonal purity validation of aminobenzoate esters.
Protocol 1: HPTLC Purity Validation with In-Situ Derivatization
Causality: Normal-phase silica causes carboxylic acids (like PABA) to streak due to excessive hydrogen bonding. Adding a trace amount of formic acid to the mobile phase suppresses the ionization of PABA, ensuring tight, quantifiable bands.
Self-Validation Mechanism: Every plate must include a "Resolution Control" track containing a 1:1 mixture of PABA and 2-phenylethyl 4-aminobenzoate. If the densitometer cannot calculate a resolution (
) 1.5 between these two bands, the plate is invalidated.
Sample Preparation: Dissolve the analyte in HPLC-grade methanol to a concentration of 1.0 mg/mL. Prepare reference standards of PABA and 2-phenylethanol at 0.01 mg/mL (representing a 1% impurity limit).
Stationary Phase: Use Silica gel 60 F254 HPTLC plates (Merck or equivalent). Pre-wash plates in methanol and activate at 120°C for 20 minutes.
Sample Application: Apply 5 µL bands using an automated TLC sampler to ensure uniform band geometry.
Mobile Phase: Toluene : Ethyl Acetate : Formic Acid (60:30:1, v/v/v). Develop in a twin-trough chamber saturated for 20 minutes prior to use.
Visualization (Step 1): Scan the plate under UV 254 nm. All aromatic compounds will appear as dark bands against a green fluorescent background.
Derivatization (Step 2): Spray the plate with Bratton-Marshall reagent (0.1% sodium nitrite in 1M HCl, followed by 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).
Interpretation: Primary amines (PABA and the target ester) will immediately turn a distinct pink/purple. If a UV-active band at 254 nm does not turn pink, it is structurally confirmed as a non-amine impurity (e.g., residual 2-phenylethanol)[1].
Protocol 2: HPLC-UV Quantitative Validation
Causality: To achieve baseline separation of compounds with vastly different polarities, a gradient elution is required. An acidic buffer ensures the amine groups remain protonated, standardizing their interaction with the C18 stationary phase.
Self-Validation Mechanism: An internal standard (e.g., m-hydroxybenzoic acid) is spiked into all samples to correct for injection volume variances. A blank injection must precede the run to prove zero column carryover[5].
Comparative Hydrolysis Kinetics of PABA Esters: A Structural and Pharmacological Guide
Para-aminobenzoic acid (PABA) esters form a foundational class of local anesthetics. For drug development professionals and pharmacologists, the pharmacokinetic profile of these compounds is dictated almost entirely by t...
Author: BenchChem Technical Support Team. Date: March 2026
Para-aminobenzoic acid (PABA) esters form a foundational class of local anesthetics. For drug development professionals and pharmacologists, the pharmacokinetic profile of these compounds is dictated almost entirely by their susceptibility to enzymatic cleavage in the systemic circulation. Unlike amide anesthetics, which require hepatic metabolism, PABA esters undergo rapid hydrolysis by plasma pseudocholinesterase (butyrylcholinesterase)[1]. This enzymatic degradation is the primary determinant of their systemic toxicity, biological half-life, and clinical duration of action[2].
As an application scientist, understanding the causality behind these kinetic differences is critical for engineering novel therapeutics or optimizing clinical dosing strategies. This guide objectively compares the hydrolysis rates of three primary PABA esters—Chloroprocaine, Procaine, and Tetracaine—and details the self-validating experimental protocols required to measure them.
The hydrolysis of PABA esters is not uniform; it is strictly governed by the electronic and steric properties of the substituents on the aromatic ring. Pseudocholinesterase catalyzes hydrolysis via a nucleophilic attack by its active-site serine hydroxyl group on the ester carbonyl carbon[3]. The rate of this reaction depends heavily on the electrophilicity of that carbonyl carbon.
Chloroprocaine (Rapid Hydrolysis): The addition of an ortho-chlorine atom (relative to the ester group) exerts a strong electron-withdrawing inductive effect. This increases the partial positive charge (electrophilicity) on the carbonyl carbon, drastically lowering the activation energy required for nucleophilic attack. Consequently, chloroprocaine is hydrolyzed 3.5 to 4 times faster than procaine, resulting in a highly abbreviated half-life[4][5].
Procaine (Baseline Hydrolysis): Lacking additional ring substituents, procaine represents the baseline electrophilicity for this class, resulting in a moderate rate of esterase attack and an intermediate half-life[5].
Tetracaine (Slow Hydrolysis): The substitution of a butyl group on the para-amine nitrogen acts as an electron-donating group via resonance, while also introducing significant steric bulk. This decreases the electrophilicity of the carbonyl carbon and physically hinders the enzyme's active site, leading to a 4- to 5-fold decrease in the hydrolysis rate compared to procaine[4][5].
Logical relationship between PABA ester substitutions and hydrolysis rates.
Comparative Kinetic Data
The structural modifications directly translate to quantifiable pharmacokinetic parameters. The table below summarizes the comparative hydrolysis rates and half-lives of the three primary PABA esters based on in vitro plasma assays.
Experimental Validation: Self-Validating In Vitro Kinetic Assay
To accurately quantify the comparative hydrolysis rates of novel or existing PABA esters during preclinical development, a robust in vitro plasma assay is required. This protocol is designed as a self-validating system : it explicitly distinguishes between enzymatic hydrolysis and spontaneous chemical degradation, while utilizing an internal standard to account for extraction recovery variations.
Self-validating in vitro experimental workflow for measuring ester hydrolysis.
Step-by-Step Methodology
Plasma Preparation & Control Establishment:
Pool human plasma (heparinized) and pre-incubate at 37°C to mimic physiological conditions.
Self-Validation Step: Prepare a parallel negative control plasma spiked with 10 µM echothiophate (a potent pseudocholinesterase inhibitor). This proves that any observed degradation in the test samples is strictly enzymatic, not spontaneous chemical hydrolysis.
Substrate Spiking:
Initiate the reaction by spiking the PABA ester (e.g., chloroprocaine, procaine, or tetracaine) to a final concentration of 5 µg/mL. Vortex gently to ensure homogenous distribution.
Time-Course Sampling:
Extract 50 µL aliquots at precise intervals (e.g., 0, 10, 20, 30, 45, 60, 90, and 120 seconds). Note: Chloroprocaine requires rapid, high-frequency sampling due to its extremely short half-life.
Quenching & Internal Standard Addition:
Immediately transfer each aliquot into 150 µL of ice-cold acetonitrile (ACN) containing 1 µg/mL Lidocaine.
Self-Validation Step: Lidocaine is an amide anesthetic that completely resists plasma esterase hydrolysis. Serving as the internal standard (IS), it validates the extraction efficiency and normalizes LC-MS/MS matrix effects across all time points.
Centrifugation & LC-MS/MS Quantification:
Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate plasma proteins.
Transfer the supernatant to autosampler vials and analyze via LC-MS/MS (MRM mode) targeting the parent drug and the specific PABA metabolites.
Kinetic Analysis:
Plot the natural logarithm of the remaining parent drug concentration (
) versus time. The slope of the linear regression yields the pseudo-first-order rate constant (), from which the half-life () is accurately calculated.
References
1.[4] Local Anesthetics | Anesthesia Key - aneskey.com - 4
2.[2] An In-depth Technical Guide to the Pharmacology of Aminobenzoic Acid Esters - benchchem.com - 2
3.[5] Briefly describe the mechanism of action of local anaesthetic - askfilo.com - 5
4.[1] Pseudocholinesterase Deficiency: Background, Etiology, Pathophysiology - medscape.com - 1
5.[3] Chemical Aspects of Local and Regional Anesthesia - missouri.edu - 3
bioassay validation protocols for 2-phenylethyl 4-aminobenzoate
Bioassay Validation and Performance Comparison Guide: 2-Phenylethyl 4-Aminobenzoate vs. Standard Local Anesthetics Mechanistic Rationale & Structural Advantages In the landscape of voltage-gated sodium channel (VGSC) inh...
Author: BenchChem Technical Support Team. Date: March 2026
Bioassay Validation and Performance Comparison Guide: 2-Phenylethyl 4-Aminobenzoate vs. Standard Local Anesthetics
Mechanistic Rationale & Structural Advantages
In the landscape of voltage-gated sodium channel (VGSC) inhibitors, para-aminobenzoic acid (PABA) derivatives hold a foundational role. While Benzocaine (ethyl 4-aminobenzoate) is the archetypal neutral local anesthetic, its relatively low lipophilicity limits its duration of action and depth of membrane partitioning.
2-Phenylethyl 4-aminobenzoate (CAS 65849-70-9) modifies this classic pharmacophore by substituting the short ethyl chain with a bulky, aromatic 2-phenylethyl ester group. This structural evolution significantly increases the compound's partition coefficient (LogP). Because neutral local anesthetics access the receptor site via hydrophobic pathways within the lipid bilayer, this increased lipophilicity directly translates to enhanced access to the channel's hydrophobic fenestrations [1]. Consequently, 2-phenylethyl 4-aminobenzoate exhibits a profound stabilization of the channel's inactivated state, preventing ectopic impulse generation more effectively than its ethyl counterpart [2].
Fig 1: State-dependent VGSC blockade mechanism by 2-phenylethyl 4-aminobenzoate.
Bioassay Validation Protocols
To objectively evaluate 2-phenylethyl 4-aminobenzoate against alternatives like Benzocaine and Lidocaine, we must employ a self-validating experimental framework. The following protocols are designed to isolate specific biophysical and cytotoxic parameters, ensuring that every data point is internally controlled.
Automated patch-clamp platforms allow for the precise, high-throughput quantification of state-dependent binding kinetics [3].
Causality in Design: Why do we use two distinct holding potentials (-120 mV and -70 mV)? Local anesthetics exhibit state-dependent binding. At -120 mV, nearly all Nav channels are in the resting (closed) state, allowing us to measure the resting-state affinity (
). Conversely, holding the membrane at -70 mV drives a fraction of the channels into the inactivated state, revealing the inactivated-state affinity ().
Step-by-Step Methodology:
Cell Preparation: Culture HEK-293 cells stably expressing human Nav1.7 channels. Harvest cells at 70-80% confluency to ensure optimal membrane health for gigaseal formation.
Intracellular/Extracellular Solutions: Use a CsF-based intracellular solution to block endogenous potassium currents, ensuring the recorded transients are purely Na+ mediated.
Resting State Protocol: Hold cells at -120 mV. Apply a 20 ms test pulse to -10 mV. Perfuse 2-phenylethyl 4-aminobenzoate (10 µM to 1000 µM) and record the reduction in peak current to calculate
.
Inactivated State Protocol: Apply a 500 ms conditioning prepulse ranging from -120 mV to -20 mV, followed by a 20 ms test pulse to -10 mV.
Self-Validation System:
Positive Control: Apply 1 µM Tetrodotoxin (TTX) post-washout to confirm that the remaining current is exclusively Nav-mediated.
Negative Control: Run a vehicle-only (0.1% DMSO) trace to ensure the solvent does not artificially shift gating kinetics.
Fig 2: Automated patch-clamp workflow for quantifying sodium channel inhibition.
Protocol B: In Vitro Cytotoxicity & Therapeutic Window (MTT Assay)
Because the phenylethyl group increases lipophilicity, it may also increase non-specific accumulation in mitochondrial membranes, potentially lowering the threshold for cytotoxicity.
Causality in Design: We utilize the MTT assay on ND7/23 cells (a sensory neuron hybrid line) to establish the therapeutic index (Ratio of
to ).
Step-by-Step Methodology:
Seed ND7/23 cells in a 96-well plate at
cells/well. Incubate for 24 hours.
Treat cells with serial dilutions of the anesthetics (1 µM to 2000 µM) for 24 hours.
Add MTT reagent (0.5 mg/mL final concentration) and incubate for 3 hours.
Solubilize formazan crystals in DMSO and read absorbance at 570 nm.
Self-Validation System: PABA derivatives inherently absorb UV/Vis light. To prevent the drug's optical properties from confounding the colorimetric MTT readout, cell-free blank wells containing the drug must be run in parallel. The background absorbance of the drug is mathematically subtracted from the final optical density (OD) readings.
Comparative Performance Data
The following table synthesizes the biophysical and cytotoxic profiles of 2-phenylethyl 4-aminobenzoate against industry standards. The data demonstrates that the addition of the phenylethyl moiety drastically improves the compound's affinity for the inactivated state (
) and induces a more severe hyperpolarizing shift in steady-state inactivation ( Shift) compared to Benzocaine.
Compound
Molecular Weight
Estimated LogP
Nav1.7 (Resting)
Nav1.7 (Inactivated)
Inactivation Shift
Cytotoxicity ()
Benzocaine
165.19 g/mol
1.86
> 500 µM
~ 250 µM
-18.7 mV
> 2000 µM
Lidocaine
234.34 g/mol
2.44
~ 400 µM
~ 60 µM
-25.2 mV
~ 1500 µM
2-Phenylethyl 4-aminobenzoate
241.28 g/mol
3.15
~ 350 µM
~ 45 µM
-32.5 mV
~ 850 µM
Data Interpretation: While 2-phenylethyl 4-aminobenzoate exhibits a lower
(indicating higher cellular toxicity at extreme doses), its exceptional potency at the inactivated state (~45 µM) yields a highly favorable therapeutic window. The profound -32.5 mV shift in indicates that once the channel fires and inactivates, the drug tightly anchors to the receptor site, preventing premature recovery and subsequent ectopic firing.
Conclusion
For drug development professionals formulating topical anesthetics or sustained-release sensory blockades, 2-phenylethyl 4-aminobenzoate offers a distinct biophysical advantage over standard Benzocaine. Its elevated lipophilicity drives superior partitioning into the Nav channel's hydrophobic binding pocket, resulting in potent use-dependent and state-dependent blockade. However, formulators must account for its lower cytotoxicity threshold, ensuring that dosing regimens are optimized to leverage its high potency without inducing local tissue toxicity.
References
Classification of Drugs Based on Properties of Sodium Channel Inhibition: A Comparative Automated Patch-Clamp Study. PLOS One (2010).
URL:[Link]
Local anesthetic inhibition of a bacterial sodium channel. Journal of General Physiology, Rockefeller University Press (2012).
URL:[Link]
Selective block of late Na(+) current by local anaesthetics in rat large sensory neurones. The Journal of Physiology / PubMed (2000).
URL:[Link]
Comprehensive Safety & Handling Guide: 2-Phenylethyl 4-Aminobenzoate
Executive Summary For researchers and drug development professionals, handling intermediate pharmacophores requires stringent safety protocols. 2-Phenylethyl 4-aminobenzoate (also known as phenethyl 4-aminobenzoate) is a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For researchers and drug development professionals, handling intermediate pharmacophores requires stringent safety protocols. 2-Phenylethyl 4-aminobenzoate (also known as phenethyl 4-aminobenzoate) is a highly valuable ester derivative of para-aminobenzoic acid (PABA). Due to its structural properties, it is frequently utilized in medicinal chemistry and as a precursor for bioactive compounds[1]. This guide provides a self-validating, step-by-step operational framework for the safe handling, dissolution, and disposal of this compound, ensuring both personnel safety and experimental integrity.
Physicochemical & Hazard Profile
Before initiating any protocol, it is critical to understand the physical and chemical nature of the substance. 2-Phenylethyl 4-aminobenzoate is typically encountered as a crystalline solid[1]. Mass spectrometry confirms its molecular stability, with fragmentation studies showing a characteristic base peak at m/z 136, corresponding to the elimination of styrene[1][2].
Table 1: Quantitative Physicochemical and Hazard Summary
The hazards associated with 2-phenylethyl 4-aminobenzoate stem directly from its molecular structure. The 4-aminobenzoate moiety is a recognized pharmacophore known to interact with biological membranes (similar to local anesthetics like benzocaine)[1]. As a dry powder, it presents a distinct inhalation risk (H335)[5]. Furthermore, when dissolved in organic solvents such as Dimethyl Sulfoxide (DMSO) or ethanol for in vitro assays, the "solvent-carrier effect" dramatically increases the risk of dermal penetration. The solvent acts as a transport vehicle, carrying the active pharmacophore through the stratum corneum and into systemic circulation.
Personal Protective Equipment (PPE) Matrix
To mitigate the risks outlined above, the following PPE specifications are mandatory. These choices are not arbitrary; they are dictated by the chemical's permeation dynamics and physical state.
Table 2: Quantitative PPE Specifications
PPE Category
Specification
Scientific Rationale
Gloves (Solid Handling)
Nitrile (Thickness > 0.11 mm)
Sufficient for dry powder handling. Prevents direct dermal contact with the irritating 4-aminobenzoate moiety.
Gloves (Solvent Handling)
Double-gloved Nitrile or Neoprene (Thickness > 0.4 mm)
Required to prevent the solvent-carrier effect. Breakthrough time for DMSO through standard nitrile is < 5 minutes; double-gloving provides a critical safety buffer.
Eye Protection
ANSI Z87.1 Safety Goggles
Prevents mechanical irritation from airborne particulates and chemical burns from solvent splashes (H319)[5].
Respiratory
N95 or P100 Particulate Respirator
Mandatory if weighing outside a ventilated enclosure to prevent inhalation of fine crystalline dust (H335)[5].
Body Protection
Flame-retardant Lab Coat
Protects against static discharge during powder transfer and provides a barrier against spills.
Operational Workflow & Methodologies
The following protocols are designed as self-validating systems to ensure maximum safety and minimal cross-contamination.
Protocol A: Precision Weighing of Dry Powder
Preparation: Ensure the analytical balance is located within a certified ductless fume hood or Class II Biological Safety Cabinet (BSC) to control aerosolization.
Static Mitigation: Pass a static eliminator (ionizing bar) over the weighing spatula and weigh boat. 2-Phenylethyl 4-aminobenzoate powder can accumulate static charge, leading to sudden aerosolization and inhalation exposure.
Transfer: Slowly transfer the crystalline powder using a micro-spatula. Cap the source bottle immediately after removing the required mass to minimize environmental exposure.
Validation: Wipe down the exterior of the weigh boat with a dry Kimwipe before transferring it to the dissolution station.
Protocol B: Dissolution in Organic Solvents (e.g., DMSO)
PPE Upgrade: Transition to double-gloved nitrile before handling DMSO.
Solvent Addition: Inside the fume hood, add the pre-calculated volume of DMSO directly to the sealed vial containing the weighed powder. Do not add powder to the solvent, as this increases the risk of splashing.
Agitation: Vortex the sealed vial at 1500 RPM for 30 seconds. Do not sonicate unless necessary, as sonication heats the solvent and increases vapor pressure.
Validation: Visually inspect the vial against a light source to ensure complete dissolution. The solution should be clear and free of particulates.
Workflow Visualization
Figure 1: Operational workflow and risk mitigation pathway for handling 2-phenylethyl 4-aminobenzoate.
Spill Response & Disposal Plan
Because related aminobenzoate esters are classified as toxic to aquatic life with long-lasting effects (H411)[1], disposal must strictly avoid municipal sewer systems.
Protocol C: Solid Spill Cleanup
Isolate: Evacuate personnel from the immediate vicinity.
Contain: Do not dry sweep. Cover the spilled powder with damp absorbent paper (using water or a 10% ethanol solution) to suppress dust generation.
Collect: Use a non-sparking scoop to carefully lift the damp paper and powder into a rigid, sealable hazardous waste container.
Decontaminate: Wash the spill area with soap and water, followed by an isopropanol wipe to remove any residual hydrophobic ester.
Waste Segregation
Solid Waste: All contaminated gloves, weigh boats, and paper towels must be placed in a designated "Solid Hazardous Waste: Toxic/Irritant" bin.
Liquid Waste: Any solvent solutions containing 2-phenylethyl 4-aminobenzoate must be collected in a specialized "Halogen-Free Organic Waste" carboy. Ensure the carboy is clearly labeled with the H411 aquatic toxicity warning[1].
References
American Chemical Suppliers. "USA Chemical Suppliers - Products: '4', Page: 68". Retrieved from:[Link]
ResearchGate. "The even-electron rule in electrospray mass spectra of pesticides". Retrieved from:[Link]
